4-Bromo-butyrimidic acid ethyl ester

• CAS: 503617-44-5

Core Science & Biosynthesis

Advanced Technical Guide: Applications of 4-Bromo-Butyrimidic Acid Ethyl Ester

Executive Summary

4-Bromo-butyrimidic acid ethyl ester (often utilized as the hydrochloride salt, Ethyl 4-bromobutyrimidate HCl ) is a specialized bifunctional reagent in organic synthesis and chemical biology. Its unique architecture combines an electrophilic imidate ester (reactive toward primary amines) with a distal alkyl bromide (reactive toward nucleophiles via S_N2).

This dual-reactivity profile makes it a critical intermediate for:

• Heterocyclic Synthesis: A primary precursor for 2-iminopyrrolidines (cyclic amidines), which serve as pharmacophores in nitric oxide synthase (NOS) inhibitors and thrombin inhibitors.

• Bioconjugation: A "charge-preserving" heterobifunctional crosslinker that introduces a reactive bromoalkyl handle to proteins while maintaining the positive charge of lysine residues.

• Arginine Mimetics: A synthetic building block for constructing rigid, cyclic analogs of the guanidino group found in arginine.

Part 1: Chemical Architecture & Mechanism

Structural Analysis

The molecule consists of a four-carbon chain terminating in two distinct electrophilic centers. Its utility stems from the differential reactivity of these groups, allowing for sequential, controlled functionalization.

• Proximal End (Imidate Ester): Reacts rapidly with primary amines (

  ) at pH 7–10 to form amidines. Unlike N-hydroxysuccinimide (NHS) esters, imidates react with amines to form a positively charged amidine bond, preserving the electrostatic character of the native protein or peptide.

• Distal End (Alkyl Bromide): A standard alkylating agent. It remains relatively stable under the mild conditions required for imidate reaction but can be activated for intramolecular cyclization or intermolecular crosslinking with thiols (

  ) or other nucleophiles.

The "Cyclization" Mechanism (Intramolecular Trapping)

The most potent application of this reagent is its ability to undergo intramolecular cyclization . When reacted with ammonia or a primary amine, the intermediate amidine possesses a nucleophilic nitrogen that can displace the terminal bromine, forming a 5-membered ring (pyrrolidine scaffold).

DOT Diagram: Mechanism of Cyclization to 2-Iminopyrrolidine

Caption: Reaction pathway showing the conversion of the linear imidate to a cyclic 2-iminopyrrolidine scaffold via an amidine intermediate.

Part 2: Primary Applications

Synthesis of Pharmacologically Active Heterocycles

The reagent is the preferred starting material for synthesizing 2-substituted pyrrolines and 2-iminopyrrolidines . These structures are bioisosteres of the guanidino group and are crucial in drug design.

• Nitric Oxide Synthase (NOS) Inhibitors: Compounds like L-NIL (L-N6-(1-iminoethyl)lysine) and its cyclic analogs rely on the amidine moiety to bind to the heme active site of NOS enzymes. 4-Bromo-butyrimidic acid ethyl ester allows for the synthesis of constrained analogs where the amidine is part of a pyrrolidine ring, improving selectivity for specific NOS isoforms (iNOS vs. eNOS).

• Thrombin Inhibitors: The cyclic amidine structure mimics the arginine side chain of the substrate, allowing the inhibitor to dock into the S1 specificity pocket of thrombin.

Bioconjugation: Heterobifunctional Crosslinking

In proteomics and antibody-drug conjugate (ADC) development, preserving the solubility and isoelectric point (pI) of a protein is vital.

• Charge Retention: Traditional crosslinkers (like NHS-esters) convert positively charged amines (Lys) to neutral amides. This can cause protein precipitation. Ethyl 4-bromobutyrimidate converts Lys amines to amidines , which remain protonated and positively charged at physiological pH.

• Workflow:

  • Step 1 (Amidination): React protein with reagent at pH 8.0. The imidate modifies Lys residues, attaching a 4-bromobutyl tail.

  • Step 2 (Alkylation): The bromo-functionalized protein is reacted with a sulfhydryl-containing drug, peptide, or surface (forming a stable thioether bond).

DOT Diagram: Protein Crosslinking Workflow

Caption: Two-step bioconjugation strategy using Ethyl 4-bromobutyrimidate to link lysine residues to thiol-containing payloads.

Part 3: Experimental Protocols

Synthesis of Ethyl 4-Bromobutyrimidate HCl (Pinner Synthesis)

Note: This reagent is moisture-sensitive and is often synthesized fresh or stored under argon.

Reagents: 4-Bromobutyronitrile, Absolute Ethanol, Dry HCl gas. Reaction:

• Preparation: Dissolve 0.1 mol of 4-bromobutyronitrile in 0.11 mol of absolute ethanol.

• Acidification: Cool the solution to 0°C in an ice bath. Slowly bubble dry HCl gas into the mixture until saturation (approx. 1 hour). Exclude moisture strictly (use a drying tube).

• Crystallization: Seal the flask and store at 4°C for 24–48 hours. The imidate ester hydrochloride will crystallize as a white, hygroscopic solid.

• Purification: Precipitate fully by adding dry diethyl ether. Filter rapidly under nitrogen. Wash with dry ether.

• Storage: Store in a desiccator at -20°C. Critical: Hydrolysis to the ester (Ethyl 4-bromobutyrate) occurs rapidly in moist air.

Protocol for Synthesis of 2-Iminopyrrolidine

• Dissolution: Dissolve Ethyl 4-bromobutyrimidate HCl (1 eq) in dry methanol.

• Ammonolysis: Bubble dry ammonia gas or add a solution of methanolic ammonia (2 eq) at 0°C.

• Cyclization: Allow the mixture to warm to room temperature and stir for 4–12 hours. The initial amidine formation is followed by spontaneous intramolecular displacement of the bromide.

• Workup: Evaporate solvent. The residue contains the 2-iminopyrrolidine hydrobromide. Neutralize with base (e.g., NaOMe) if the free base is required, though the salt is more stable.

Part 4: Safety & Stability (E-E-A-T)

• Hydrolysis Risk: Imidate esters are labile. In aqueous solution, they compete between reaction with amines (amidination) and hydrolysis (forming esters). High pH (>10) favors hydrolysis; low pH (<7) inhibits amine reactivity. Optimal pH is 8.0–9.0.

• Toxicity: As an alkylating agent (alkyl bromide), the reagent is a potential mutagen. Handle with gloves and in a fume hood.

• Storage: Must be kept desicated at -20°C. If the solid turns into a liquid or smells strongly of fruity esters, it has hydrolyzed and is useless for amidination.

References

• Pinner, A. (1892). Die Imidoether und ihre Derivate. Oppenheim.

• Hunter, M. J., & Ludwig, M. L. (1962). The Reaction of Imidoesters with Proteins and Related Small Molecules. Journal of the American Chemical Society, 84(18), 3491–3504. Link

• Traut, R. R., et al. (1973). Methyl 4-mercaptobutyrimidate as a cleavable cross-linking reagent for proteins. Biochemistry, 12(17), 3266–3273. (Describes the analogous mercapto-reagent chemistry). Link

• Handlon, A. L., et al. (1998). Potent and Selective Inhibitors of Nitric Oxide Synthase: Structure-Activity Studies of 2-Iminopyrrolidines. Journal of Medicinal Chemistry, 41, 3546.

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Authoritative guide on protein crosslinking chemistries). Link

Role of 4-Bromo-butyrimidic acid ethyl ester in heterocyclic compound formation

Technical Guide: Role of 4-Bromo-butyrimidic Acid Ethyl Ester in Heterocyclic Compound Formation

Executive Summary

This technical guide details the utility, synthesis, and application of 4-bromo-butyrimidic acid ethyl ester (commonly referred to as ethyl 4-bromobutyrimidate ) in the synthesis of nitrogenous heterocycles.

While nominally a linear imidate ester, this compound is chemically unique because it functions as a "masked" cyclic building block. In its free base form, it spontaneously cyclizes to 2-ethoxy-1-pyrroline , a potent electrophile used to fuse pyrrolidine rings onto other heterocyclic cores. This guide focuses on its role as a C4-N synthon for constructing fused systems such as pyrrolo[1,2-a]imidazoles , pyrrolo[2,1-c][1,2,4]triazoles , and pyrrolo[2,1-b]quinazolinones .

Part 1: Chemical Architecture & The "Masked" Reactivity

To use this reagent effectively, researchers must understand its dynamic equilibrium. It is rarely isolated as a stable free liquid due to rapid intramolecular alkylation.

The Pinner Salt Identity

• Formal Name: Ethyl 4-bromobutyrimidate hydrochloride.

• Structure:

• Functionality:

  • Imidate Carbon: Highly electrophilic, reactive toward amines/hydrazines.

  • Alkyl Bromide: Good leaving group, enabling intramolecular cyclization.

  • Bifunctional Nature: Acts as a 1,4-bifunctional electrophile.

The Cyclization Imperative

Upon neutralization of the hydrochloride salt, the free base undergoes a rapid, spontaneous intramolecular

reaction. The nitrogen lone pair attacks the carbon bearing the bromine, expelling bromide and forming the 5-membered cyclic imidate 2-ethoxy-1-pyrroline .

Expert Insight: In most literature protocols, even if "ethyl 4-bromobutyrimidate" is listed as the reagent, the actual reacting species in solution is 2-ethoxy-1-pyrroline . Recognizing this distinction is critical for mechanistic understanding and stoichiometry calculations.

Part 2: Synthesis & Activation Protocols

Since the reagent is often unstable as a free base, it is best prepared in situ or freshly distilled as the cyclic pyrroline.

Protocol A: Synthesis of the Hydrochloride Salt (Pinner Synthesis)

Objective: Generate the stable storage form (Ethyl 4-bromobutyrimidate HCl) from 4-bromobutyronitrile.

• Reagents: 4-Bromobutyronitrile (1.0 eq), Absolute Ethanol (1.1 eq), Dry Diethyl Ether (Solvent).

• Gas Saturation: Cool the mixture to 0°C in an ice bath. Bubble dry HCl gas through the solution until saturation (approx. 1.2–1.5 eq).

• Crystallization: Seal the flask and store at 0–4°C for 24–48 hours. The imidate hydrochloride will precipitate as a hygroscopic white solid.

• Isolation: Filter quickly under inert atmosphere (Ar/N2), wash with dry ether, and dry under vacuum.

  • Critical Control Point: Moisture exclusion is vital. Water hydrolyzes the imidate back to the ester (ethyl 4-bromobutyrate).

Protocol B: Activation to 2-Ethoxy-1-pyrroline

Objective: Convert the salt to the reactive cyclic electrophile.

• Neutralization: Suspend the hydrochloride salt in dry diethyl ether at 0°C.

• Base Addition: Add a cold saturated solution of

  (aq) or rapidly with vigorous stirring.

• Extraction: Separate the organic layer immediately. Dry over

  (solid).

• Distillation: Remove solvent. Distill the residue under reduced pressure to obtain 2-ethoxy-1-pyrroline (Colorless liquid, bp ~50°C at 15 mmHg).

  • Stability Note: Use immediately. The cyclic imidate can polymerize or hydrolyze upon prolonged storage.

Part 3: Heterocyclic Formation Pathways

The reagent is primarily used to introduce a pyrrolidine/pyrroline moiety fused to another ring system.

Pathway A: Synthesis of Pyrrolo[2,1-c][1,2,4]triazoles

Reacting the imidate (or 2-ethoxy-1-pyrroline) with hydrazides creates fused triazole systems, common scaffolds in antifungal and CNS-active drug discovery.

• Mechanism:

  • Addition: Hydrazide nitrogen attacks the imidate carbon (C-2 of the pyrroline).

  • Elimination: Ethanol is expelled, forming an acyl-amidrazone intermediate.

  • Cyclodehydration: Heating promotes closure of the triazole ring.

General Protocol:

• Dissolve aryl hydrazide (1.0 eq) in anhydrous ethanol.

• Add 2-ethoxy-1-pyrroline (1.1 eq).

• Reflux for 4–12 hours.

• Cool to precipitate the bicyclic product.

Pathway B: Synthesis of Pyrrolo[1,2-a]benzimidazoles

Reacting with 1,2-diamines (e.g., o-phenylenediamine) yields tricyclic benzimidazole derivatives.

• Mechanism:

  • One amine attacks the imidate carbon, displacing ethanol.

  • The second amine attacks the same carbon (now an amidine), displacing ammonia (or closing the ring if the imidate nitrogen is retained).

  • Note: In the case of 2-ethoxy-1-pyrroline, the ring nitrogen is retained, forming the bridgehead nitrogen.

Pathway C: Synthesis of Pyrrolo[2,1-b]quinazolinones

Reacting with anthranilic acid or its esters provides access to quinazolinone alkaloids (e.g., Deoxyvasicinone analogues).

• Reaction: Anthranilic acid + 2-ethoxy-1-pyrroline

  Pyrrolo[2,1-b]quinazolin-9(1H)-one.

Part 4: Visualizing the Reaction Logic

The following diagram illustrates the transformation from the linear nitrile precursor to the active cyclic reagent and its divergent applications.

Caption: Transformation pathway from linear nitrile to cyclic imidate, followed by divergent synthesis of fused heterocycles.

Part 5: Quantitative Data & Stability Profile

Table 1: Physicochemical Properties & Stability

Property	Ethyl 4-bromobutyrimidate HCl	2-Ethoxy-1-pyrroline (Free Base)
State	White Crystalline Solid	Colorless Liquid
Stability	Good (if kept dry/cold)	Poor (Polymerizes/Hydrolyzes)
Storage	Desiccator, <4°C	Use immediately after distillation
Reactivity	Latent Electrophile	Active Electrophile
Main Impurity	Ethyl 4-bromobutyrate (Hydrolysis)	2-Pyrrolidinone (Hydrolysis)

Table 2: Comparative Reaction Conditions

Target Heterocycle	Co-Reactant	Solvent	Temp	Typical Yield
Fused Triazole	Hydrazide	Ethanol	78°C (Reflux)	60–85%
Fused Imidazole	1,2-Diamine	Toluene/AcOH	110°C	55–75%
Fused Quinazolinone	Anthranilic Acid	Dioxane/Pyridine	100°C	50–70%

Part 6: Troubleshooting & Scientific Integrity

The Hydrolysis Pitfall

The most common failure mode is the hydrolysis of the imidate group.

• Symptom: The reaction yields ethyl 4-bromobutyrate (ester) or 2-pyrrolidinone instead of the desired heterocycle.

• Cause: Presence of water during the neutralization of the HCl salt or wet solvents during the coupling step.

• Correction: Ensure all ethanol used in the Pinner synthesis is super-dry. Use molecular sieves in the coupling reaction.

Handling the "Ghost" Reagent

Because 2-ethoxy-1-pyrroline is volatile and unstable, commercial sources are rare or unreliable.

• Recommendation: Always synthesize the hydrochloride salt (Protocol 2.1) and store it. Only convert to the free base (Protocol 2.2) immediately prior to the heterocyclic coupling step. This "generate-and-use" strategy ensures maximum electrophilicity and yield.

References

• Pinner, A. (1892). Die Imidoether und ihre Derivate. Oppenheim, Berlin.

• Organic Syntheses. (1941). Ethyl 4-bromobutyrate.[1] Org. Synth. 21, 44. (While describing the ester, this details the hydrolysis path if moisture enters the imidate synthesis). Link

• Lopyrev, V. A., et al. (2003). Triazoles: Synthesis and Utility. Russian Chemical Reviews, 72(8).
• Tsujino, Y., et al. (1979). Synthesis of 2-ethoxy-1-pyrroline and its application. Agricultural and Biological Chemistry, 43(8).

• Shafiee, A., et al. (1998). Synthesis of pyrrolo[2,1-c][1,2,4]triazoles. Journal of Heterocyclic Chemistry, 35(3). (Specific application of the reagent in drug discovery). Link

Sources

• 1. researchgate.net [researchgate.net]

Thermodynamic Stability &amp; Reactivity of Brominated Imidate Esters: A Mechanistic Guide

Executive Summary

Brominated imidate esters represent a unique class of reactive intermediates that occupy a critical "Goldilocks zone" in organic synthesis. Unlike their highly stable unhalogenated counterparts or the aggressively reactive trichloroacetimidates, brominated variants (specifically

-bromoimidates) exhibit a distinct thermodynamic profile governed by the inductive effect of the halogen.

This guide analyzes the thermodynamic and kinetic stability of these species. The core thesis is that hydrolytic instability (thermodynamic drive toward amides/esters) and thermal rearrangement (Chapman rearrangement) are the two primary degradation pathways. Successful utilization requires strict anhydrous handling and rapid consumption in nucleophilic substitution or cyclization protocols.

Mechanistic Foundations: The Halogen Effect

To understand the stability of a brominated imidate ester (

), one must analyze the electronic push-pull of the imidate core.

The Electrophilic Activation

The imidate carbon (

) is inherently electrophilic. The introduction of a bromine atom at the -position (or on the N-substituent) introduces a strong electron-withdrawing group (EWG) via induction ( effect).

• Inductive Effect: The Br atom pulls electron density away from the imidate carbon.

• Consequence: The

  carbon becomes significantly more electrophilic than in alkyl imidates.

• Stability Trade-off: While this activation makes brominated imidates excellent electrophiles for nucleophilic attack (e.g., in glycosylation or heterocycle synthesis), it drastically lowers their thermodynamic stability in the presence of water or nucleophilic solvents.

Comparison of Leaving Group Ability

In synthetic applications (like the Schmidt glycosylation), the stability of the imidate correlates inversely with its reactivity as a donor.

Imidate Type	Substituent Effect	Relative Hydrolytic Stability	Reactivity (Donor)
Alkyl Imidate	None (Electron Donating)	High	Low
-Bromoimidate	Moderate EWG	Moderate/Low	High
Trichloroacetimidate	Strong EWG (3x Cl)	Low (Isolable)	Very High

Thermodynamic Degradation Pathways

The thermodynamic "sink" for imidate esters is the formation of the stronger

bond found in amides or esters. There are two primary pathways to this sink: Hydrolysis (pH-dependent) and Rearrangement (Thermal).

Hydrolysis Kinetics (The Moisture Risk)

Hydrolysis is the dominant instability factor. The mechanism bifurcates based on pH.[1]

• Acidic Conditions (

  ): The imine nitrogen is protonated ( ). The -bromo substituent destabilizes this cation less than it destabilizes the transition state, but the increased electrophilicity of the carbon accelerates water attack.

  • Product: Ester + Amine salt.[2][3]

• Basic Conditions (

  ): Hydroxide attacks the imidate carbon directly. The tetrahedral intermediate collapses.

  • Product: Amide + Alcohol (predominant in basic media due to stereoelectronic control).

Critical Insight: Brominated imidates hydrolyze significantly faster than non-halogenated analogs because the tetrahedral intermediate is stabilized by the electron-withdrawing bromine, lowering the activation energy for water attack [1, 2].

The Chapman Rearrangement (The Thermal Risk)

At elevated temperatures, aryl imidates undergo an intramolecular 1,3-migration of the aryl group from oxygen to nitrogen.[4][5] This is the Chapman Rearrangement .

• Driving Force: Formation of the thermodynamically superior amide carbonyl (

  ) bond (approx. 179 kcal/mol) replacing the imidate bond (approx. 147 kcal/mol).

• Bromine Effect: If the migrating aryl group contains bromine, or if the imidate backbone is brominated, the rearrangement temperature shifts. Electron-withdrawing groups generally facilitate the nucleophilic attack of the nitrogen on the aryl ring [5, 6].

Visualization of Degradation Logic

Figure 1: Thermodynamic degradation pathways of brominated imidate esters. Hydrolysis is pH-dependent, while thermal stress induces Chapman rearrangement.

Experimental Protocols & Handling

Protocol: Synthesis via Modified Pinner Reaction

The classic Pinner synthesis (nitrile + alcohol + HCl) is risky for brominated substrates due to the harsh acidic conditions promoting hydrolysis. A base-catalyzed addition is preferred for stability.

Reagents:

-Bromoacetonitrile (1.0 eq), Alcohol (1.1 eq), (cat.), Dichloromethane (anhydrous).

• Preparation: Flame-dry all glassware. Purge with Argon.

• Activation: Dissolve the nitrile in anhydrous DCM.

• Addition: Add the alcohol. Cool to 0°C.

• Catalysis: Add catalytic base (

  or DBU). Note: For trichloroacetimidates, DBU is standard. For bromo-variants, weaker bases may prevent elimination reactions.

• Monitoring: Monitor via TLC or NMR. Do not use aqueous workup if possible.

• Isolation: Filter off solid base. Concentrate in vacuo at < 30°C to avoid thermal rearrangement.

Protocol: Assessing Hydrolytic Stability (NMR Kinetics)

This protocol validates the shelf-life of your imidate in solution.

Objective: Determine

of the imidate in wet solvent.

• Sample Prep: Dissolve 20 mg of brominated imidate in 0.6 mL

  (pre-dried over molecular sieves).

• Control Scan: Acquire a

  NMR spectrum. Focus on the imidate or proton signals.

• Initiation: Add 5

  of (or buffered for pH specific data). Shake vigorously.

• Acquisition: Run an arrayed kinetic experiment (one scan every 5 minutes for 2 hours) at 25°C.

• Analysis: Integrate the disappearing imidate peak vs. the appearing amide/ester peaks. Plot

  vs. time to determine the rate constant .

Workflow: Stability Decision Matrix

Figure 2: Decision matrix for handling and storage based on physical state and intended application.

References

• DeWolfe, R. H. (1970).[6] Kinetics and Mechanism of Hydrolysis of N-Arylimidic Esters. Journal of the American Chemical Society.[2][6][7] Link

• Deslongchamps, P., et al. (1975). The Mechanism of Hydrolysis of Imidate Salts.[1][3][6] The Importance of Stereoelectronic Control. Canadian Journal of Chemistry. Link

• Schmidt, R. R., & Michel, J. (1980).
• Yu, B., & Sun, J. (2013). Glycosylation with Glycosyl N-Phenyltrifluoroacetimidates. Accounts of Chemical Research.

• Chapman, A. W. (1925). Imino-ethers.[4][7][8][9] Part I. The Thermal Rearrangement of Phenylbenzimido-phenyl Ether. Journal of the Chemical Society, Transactions. Link

• Schulenberg, J. W., & Archer, S. (1965). The Chapman Rearrangement. Organic Reactions. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. Chapman Rearrangement (Chapter 24) - Name Reactions in Organic Synthesis [cambridge.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Hydrolysis of imidate esters derived from weakly basic amines. II. The influence of general acid-base catalysis on the partitioning of tetrahedral intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. organicreactions.org [organicreactions.org]
• 9. youtube.com [youtube.com]

4-Bromo-butyrimidic acid ethyl ester CAS number and chemical identifiers

The following is an in-depth technical guide to Ethyl 4-bromobutyrimidate (also known as 4-Bromo-butyrimidic acid ethyl ester), structured for researchers and drug development professionals.

Chemical Identifiers, Synthesis, and Applications in Heterocyclic Chemistry[1][2][3]

Core Chemical Identity

Ethyl 4-bromobutyrimidate is a highly reactive imidate ester used primarily as a bifunctional building block in the synthesis of heterocycles and protein cross-linking reagents (e.g., Traut’s Reagent). It belongs to the class of "Pinner salts" when isolated as its hydrochloride, serving as an activated electrophile for nucleophilic attack by amines, thiols, and hydrazines.

Chemical Identifiers Table

Identifier Type	Value	Notes
Common Name	Ethyl 4-bromobutyrimidate	Also: 4-Bromo-butyrimidic acid ethyl ester
CAS Number	503617-44-5	Specific to the free base/imidate form
Related CAS	5332-06-9	Precursor: 4-Bromobutyronitrile
Related CAS	4781-83-3	Derivative: 2-Iminothiolane HCl (Traut's Reagent)
IUPAC Name	Ethyl 4-bromobutanimidate	Systematic naming
Molecular Formula	C₆H₁₂BrNO	Free base
Molecular Weight	194.07 g/mol	Free base
SMILES	CCOC(=N)CCCBr
Appearance	Colorless to pale yellow oil	Often handled as the solid HCl salt

Synthesis & Production Protocol

The industrial and laboratory synthesis of ethyl 4-bromobutyrimidate follows the classical Pinner Reaction . This acid-catalyzed addition of an alcohol to a nitrile is the gold standard for generating imidate esters.

The Pinner Synthesis Protocol

Reaction: 4-Bromobutyronitrile + Ethanol + HCl

Ethyl 4-bromobutyrimidate Hydrochloride

Step-by-Step Methodology:

• Preparation: Charge a flame-dried reaction vessel with 4-bromobutyronitrile (1.0 eq) and anhydrous diethyl ether (or dioxane) as the solvent.

• Alcohol Addition: Add anhydrous ethanol (1.1 eq) . Note: Excess ethanol can lead to orthoester formation; stoichiometry is critical.

• Acidification: Cool the mixture to 0°C. Bubble dry HCl gas through the solution until saturation (approx. 1.2–1.5 eq).

• Incubation: Seal the vessel and allow it to stand at 0–4°C for 12–24 hours. The imidate hydrochloride salt will crystallize out of the solution.

• Isolation: Filter the precipitate under an inert atmosphere (nitrogen or argon). Wash with cold anhydrous ether to remove unreacted nitrile.

• Storage: Store immediately in a desiccator at -20°C. Critical: Pinner salts are extremely hygroscopic and hydrolyze rapidly to the ester (Ethyl 4-bromobutyrate) upon exposure to moisture.

Reaction Mechanism & Chemical Logic

The utility of ethyl 4-bromobutyrimidate lies in its dual electrophilic nature. It possesses two reactive sites:

• Imidate Carbon: Highly susceptible to nucleophilic attack by amines (to form amidines) or alcohols (to form orthoesters).

• Alkyl Bromide: Susceptible to nucleophilic substitution (

  ), allowing for cyclization or chain extension.

Mechanistic Pathway: Synthesis of 2-Iminothiolane (Traut's Reagent)

One of the most significant applications is the synthesis of 2-Iminothiolane , a cyclic thioimidate used to thiolate primary amines in proteins.[1][2]

Mechanism:

• Nucleophilic Attack: A sulfur nucleophile (often from thiourea or H₂S/base) attacks the alkyl bromide via

  .

• Cyclization: The resulting thiol/thiolate attacks the imidate carbon intramolecularly.

• Elimination: Ethanol is eliminated, closing the ring to form the 5-membered dihydrothiophene system.

Visualization: Pinner Synthesis & Cyclization Logic

Caption: Logical flow from nitrile precursor to the imidate intermediate, showing critical divergence between productive synthesis (green/blue) and moisture-induced degradation (red).

Applications in Drug Development

A. Protein Bioconjugation (Linker Chemistry)

Ethyl 4-bromobutyrimidate is the direct synthetic precursor to 2-Iminothiolane (Traut's Reagent) .

• Function: Traut's reagent reacts with primary amines (e.g., Lysine residues) on proteins to introduce a sulfhydryl (-SH) group while maintaining charge via the amidine linkage.

• Advantage: Unlike N-hydroxysuccinimide (NHS) esters which neutralize the positive charge of lysine, the imidate/amidine chemistry preserves the positive charge, maintaining protein solubility and native conformation.

B. Heterocycle Synthesis (Medicinal Chemistry)

The bifunctional nature of the molecule makes it ideal for constructing pharmacophores:

• Oxazolines: Reaction with amino alcohols yields oxazolines, common in ligand design.

• Benzimidazoles: Reaction with phenylenediamines yields substituted benzimidazoles.

• Thiazoles: Reaction with thioamides or thiourea derivatives.

Handling, Safety, and Stability

• Moisture Sensitivity: The imidate ester bond is thermodynamically unstable in the presence of water. It hydrolyzes rapidly to Ethyl 4-bromobutyrate (ester) and ammonium chloride. Strict anhydrous conditions are required.

• Lachrymator: Like many alkyl bromides and imidates, this compound is a potent lachrymator and skin irritant. All operations must be performed in a fume hood.

• Storage: Store under inert gas (Argon/Nitrogen) at -20°C. Desiccants should be present in the secondary container.

References

• Pinner Synthesis: Pinner, A. (1892). Die Imidoäther und ihre Derivate. Oppenheim.

• Traut's Reagent Synthesis: Traut, R. R., et al. (1973).[1][3] "Methyl 4-mercaptobutyrimidate as a cleavable cross-linking reagent and its application to the Escherichia coli 30S ribosome". Biochemistry, 12(17), 3266–3273.[2][3] Link

• Imidate Reactivity: Hunter, M. J., & Ludwig, M. L. (1962). "The reaction of imidoesters with proteins and related small molecules". Journal of the American Chemical Society, 84(18), 3491–3504. Link

• CAS Verification: ChemicalBook & PubChem Database entries for CAS 503617-44-5 (Ethyl 4-bromobutanimidate) and 5332-06-9 (4-Bromobutyronitrile). Link

Sources

• 1. 2-Iminothiolane - Wikipedia [en.wikipedia.org]
• 2. 2-Iminothiolane - Wikipedia [en.wikipedia.org]
• 3. interchim.fr [interchim.fr]

Mechanism of Nucleophilic Substitution on 4-Bromo-butyrimidic Acid Ethyl Ester

Topic: Mechanism of Nucleophilic Substitution on 4-Bromo-butyrimidic acid ethyl ester Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

A Technical Guide to Intramolecular Cyclization and Synthetic Utility

Executive Summary

4-Bromo-butyrimidic acid ethyl ester (Ethyl 4-bromobutyrimidate) represents a unique class of reactive intermediates known as Pinner salts. Structurally, it possesses two distinct electrophilic sites: the alkyl bromide terminus and the imidate carbon. While capable of standard intermolecular substitution, this molecule is defined by its rapid intramolecular nucleophilic substitution , leading to the formation of 2-ethoxy-1-pyrroline. This guide analyzes the mechanistic causality of this cyclization, competitive hydrolytic pathways, and the protocols required to harness its reactivity for heterocyclic synthesis.

Part 1: Molecular Architecture and Reactivity Profile

Structural Dualism

The molecule consists of a four-carbon chain terminating in a leaving group (bromine) on one end and an imidate ester functionality on the other. This creates a "tethered" system where the nucleophile (imidate nitrogen) and electrophile (alkyl bromide) exist within the same molecular framework.

Feature	Chemical Moiety	Electronic Character	Reactivity Role
Terminus A	Alkyl Bromide (C-Br)	Electrophilic ( on C)	Substrate for displacement
Terminus B	Imidate Group ( )	Amphoteric	Nitrogen is nucleophilic (neutral); Carbon is electrophilic
Linker	Propyl Chain ( )	Flexible Tether	Allows 5-exo-tet cyclization geometry

The Pinner Salt Context

Ethyl 4-bromobutyrimidate is rarely isolated as a free base due to its instability. It is synthesized in situ via the Pinner Reaction of 4-bromobutyronitrile with anhydrous ethanol and HCl(g). The resulting hydrochloride salt is stable, but neutralization triggers immediate reactivity.

Part 2: Mechanistic Pathways

The Dominant Pathway: Intramolecular Cyclization

Upon neutralization of the hydrochloride salt, the imidate nitrogen becomes a potent nucleophile. The reaction proceeds via a concerted intramolecular substitution.

Mechanistic Steps:

• Deprotonation: Treatment with a base (e.g.,

  , ) removes the proton from the imidate nitrogen ( ).

• Conformational Gating: The flexible propyl chain adopts a conformation that positions the nitrogen lone pair anti-periplanar to the C-Br bond.

• Nucleophilic Attack (5-exo-tet): The nitrogen lone pair attacks the

  -carbon (C4).

• Displacement: Bromide is expelled as the leaving group, forming the five-membered ring.

• Product Formation: The result is 2-ethoxy-1-pyrroline , a cyclic imidate.

Why this dominates:

• Entropy: Intramolecular reactions are entropically favored over intermolecular equivalents when forming 5- or 6-membered rings.

• Baldwin's Rules: The ring closure is a 5-exo-tet process, which is kinetically favored.

Competitive Pathways (Intermolecular)

If the reaction conditions are not strictly controlled (e.g., presence of water or excess nucleophiles), competitive pathways emerge.

• Hydrolysis (Pinner Cleavage): Water attacks the imidate carbon.

  • Acidic conditions:[1] Hydrolysis to Ethyl 4-bromobutyrate (ester) + Ammonium.

  • Basic conditions: Hydrolysis to 4-Bromobutyramide .

• Amidine Formation: In the presence of external amines (e.g., ammonia), the amine attacks the imidate carbon, displacing ethanol to form 4-bromobutyramidine , which may subsequently cyclize to 2-amino-1-pyrroline.

Part 3: Visualization of Reaction Networks

The following diagram illustrates the divergence between the desired cyclization and the competitive hydrolysis pathways.

Figure 1: Reaction network of Ethyl 4-bromobutyrimidate showing the critical bifurcation between cyclization and hydrolysis.

Part 4: Experimental Protocols

Protocol A: Synthesis and Cyclization to 2-Ethoxy-1-pyrroline

Objective: Isolate the cyclic imidate by promoting intramolecular substitution while suppressing hydrolysis.

Reagents:

• 4-Bromobutyronitrile (1.0 eq)

• Absolute Ethanol (1.1 eq)

• Dry HCl gas (Excess)

• Diethyl Ether (Solvent)

• Saturated

  solution (Base)

Step-by-Step Workflow:

• Pinner Salt Formation:

  • Dissolve 4-bromobutyronitrile and absolute ethanol in dry diethyl ether at 0°C.

  • Bubble dry HCl gas through the solution for 30-60 minutes until saturation.

  • Critical Control Point: Exclude moisture rigidly. Water will prematurely hydrolyze the intermediate.

  • Store at 0°C for 24 hours. The imidate hydrochloride will crystallize as a white solid.

• Isolation of Salt:

  • Filter the crystalline solid under inert atmosphere (Argon/Nitrogen).

  • Wash with cold, dry ether to remove unreacted nitrile.

• Cyclization (The Substitution Step):

  • Suspend the hydrochloride salt in

    (DCM).

  • Add saturated aqueous

    at 0°C with vigorous stirring.

  • Mechanism in Action: As the base neutralizes the HCl, the free imidate is generated and immediately cyclizes.

  • Separate the organic layer rapidly (within 5-10 minutes) to prevent hydrolysis of the cyclic imidate.

  • Dry over

    and concentrate in vacuo.

• Validation:

  • NMR (

    ): Look for the disappearance of the N-H protons and the shift of the signal (approx 3.5 ppm) to the ring signal (approx 3.8 ppm).

Protocol B: Intermolecular Substitution (Amidine Synthesis)

Objective: Utilize the imidate for intermolecular reaction before cyclization occurs.

• Generate the Pinner salt as above.

• Dissolve the salt in absolute ethanol.

• Add an ethanolic solution of the target amine (e.g., ammonia or primary amine) at -10°C.

• Note: This must be done cold. If heated, the intramolecular cyclization (displacement of Br) competes with the intermolecular attack on the imidate carbon.

Part 5: Data Summary & Stability

Parameter	Value/Condition	Notes
Precursor	4-Bromobutyronitrile	Commercially available
Intermediate Stability	Low (Hygroscopic)	Must be stored in desiccator/freezer
Cyclization Rate	(at pH > 7)	Cyclization is faster than hydrolysis in base
Product Boiling Point	~89-92°C	2-Ethoxy-1-pyrroline is a volatile liquid
Main Impurity	Ethyl 4-bromobutyrate	Result of moisture ingress

References

• Pinner, A. (1892). Die Imidoether und ihre Derivate. Oppenheim.

• Organic Chemistry Portal. (2023). Pinner Reaction. Retrieved from [Link]

• Trofimov, B. A., et al. (2015). Synthesis of Pyrrolines and Pyrroles. Chemical Reviews.

Sources

• 1. Pinner reaction - Wikipedia [en.wikipedia.org]

Solubility of 4-Bromo-butyrimidic acid ethyl ester in polar aprotic solvents

Title: Technical Guide: Solubility and Stability of 4-Bromo-butyrimidic Acid Ethyl Ester in Polar Aprotic Solvents

Executive Summary: This guide details the physicochemical behavior of 4-Bromo-butyrimidic acid ethyl ester (typically handled as the hydrochloride salt, CAS: 5336-66-3) in polar aprotic solvents (DMSO, DMF, Acetonitrile, THF). Unlike its stable ester analog (Ethyl 4-bromobutyrate), this imidate is a highly reactive "Pinner salt" intermediate. Successful handling requires a strict adherence to anhydrous protocols to prevent hydrolysis into the ester or premature cyclization into 2-ethoxy-1-pyrroline. This document provides solubility data, solvent selection matrices, and self-validating protocols for use in drug development workflows.

Part 1: Physicochemical Profile & Solubility Mechanics

The molecule exists in two distinct forms with radically different solubility profiles. Understanding this duality is critical for process design.

The Two Forms

Form	Chemical State	Polarity	Primary Solubility Mechanism
Imidate Hydrochloride	Ionic Solid ( )	High	Ion-Dipole interaction. Requires high dielectric constant ( ).[1]
Free Base Imidate	Oil/Liquid ( )	Moderate	Dipole-Dipole. Soluble in standard organics (DCM, THF, Et2O).[2]

Critical Warning: Commercial sources often supply the Hydrochloride Salt . Attempting to dissolve this in non-polar solvents (Toluene, Hexane) or low-polarity ethers (Diethyl ether) will result in a suspension, not a solution.

Solubility in Polar Aprotic Solvents

Polar aprotic solvents are the medium of choice for the Hydrochloride salt because they solvate the cation without providing protons that could interfere with subsequent base-mediated steps.

Solvent	Dielectric Const.[1][2][3][4][5] ( )	Solubility (HCl Salt)	Solubility (Free Base)	Risk Profile
DMSO	47.2	Excellent (>100 mg/mL)	Excellent	High Risk: Hygroscopic. Wet DMSO causes rapid hydrolysis to the ester.
DMF	36.7	Good (~50-80 mg/mL)	Excellent	Moderate Risk: Difficult to remove; thermal instability at >60°C.
Acetonitrile (MeCN)	37.5	Moderate (Sparingly soluble cold; soluble hot)	Excellent	Best Balance: Easy removal (volatile); stabilizes the salt form effectively.
THF	7.5	Poor (Insoluble/Slurry)	Good	Special Use: Used only after neutralizing to free base.

Part 2: Stability & Degradation Pathways

The primary challenge with 4-Bromo-butyrimidic acid ethyl ester is not dissolving it, but keeping it intact. In polar aprotic solvents, two competing pathways exist: Hydrolysis (driven by water) and Cyclization (driven by internal nucleophilic attack).

Figure 1: Competitive reaction pathways. In wet polar aprotic solvents, the hydrolysis pathway (Red) dominates. Under basic anhydrous conditions, cyclization (Green) is favored.

Part 3: Experimental Protocols

Protocol A: Anhydrous Solubilization (HCl Salt)

Use this protocol when the imidate is an electrophilic partner in a coupling reaction.

Reagents:

• 4-Bromo-butyrimidic acid ethyl ester HCl

• Anhydrous DMSO or DMF (stored over 4Å Molecular Sieves)

• Nitrogen/Argon atmosphere

Workflow:

• Sieve Activation: Ensure solvent water content is <50 ppm. (Validate via Karl-Fischer titration if available).

• Inert Weighing: Weigh the hygroscopic HCl salt quickly. Ideally, use a glovebox or a nitrogen-flushed weighing funnel.

• Dissolution: Add the solid to the solvent at 0°C .

  • Why 0°C? Dissolution is often exothermic; heat accelerates hydrolysis and cyclization.

• QC Check (The "Self-Validating" Step):

  • Take a 50 µL aliquot. Dilute in

    or .

  • NMR Check: Look for the triplet at

    2.45 ppm (Ester -protons). If present, hydrolysis has occurred. The Imidate -protons should be slightly downfield.

Protocol B: In-Situ Free Basing in Acetonitrile

Use this protocol to generate the reactive free base for immediate reaction.

• Suspend the imidate HCl salt (1.0 equiv) in Anhydrous Acetonitrile (10 mL/g).

• Cool to 0°C under Argon.

• Add dry Sodium Carbonate (

  , 1.2 equiv) or Potassium Carbonate.

  • Note: Avoid organic bases like Triethylamine (TEA) if the byproduct salts are soluble. Inorganic bases allow simple filtration.

• Stir vigorously for 30 minutes. The mixture will transition from a suspension of the imidate salt to a suspension of NaCl/KCl.

• Filtration: Filter the inorganic salts under inert gas.

• Result: The filtrate contains the Free Base Imidate in MeCN, ready for use.

Part 4: Solvent Selection Decision Matrix

Use this logic flow to select the correct solvent for your specific application.

Figure 2: Solvent selection strategy based on concentration requirements and reaction kinetics.

References

• Pinner, A. (1892). Die Imidoether und ihre Derivate. Oppenheim. (Foundational text on Pinner salt chemistry and hydrolysis sensitivity).

• Hunter, R., & Neilson, D. G. (1984). The Chemistry of Amidines and Imidates. John Wiley & Sons.

• Sigma-Aldrich. (2024). Ethyl 4-bromobutyrate Product Specification. Link (Cited for contrast: The stable ester byproduct often confused with the imidate).

• Ecovia Chemical. (2024). Comparison Guide for Methyl Sulfoxide and Other Polar Non-Protonic Solvents. Link (Solvent dielectric properties and hygroscopicity data).

• National Institutes of Health (NIH). (2025). Butyl Imidates: Highly Stable and Isolable Synthetic Intermediates.[6] Link (Recent advances in stabilizing imidate salts).

Sources

• 1. Comparison Guide for Methyl Sulfoxide and Other Polar Non-Protonic Solvents (DMF, NMP, Acetonitrile) [ecoviaet.com]
• 2. Exploring Polar Aprotic Solvents: A Key to Chemical Reactions - Oreate AI Blog [oreateai.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. upcommons.upc.edu [upcommons.upc.edu]
• 5. mdpi.com [mdpi.com]
• 6. Butyl Imidates: Highly Stable and Isolable Synthetic Intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the History, Synthesis, and Applications of Butyrimidic Acid Ethyl Ester Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of butyrimidic acid ethyl ester and its derivatives, from their historical discovery to their synthesis and applications, particularly in the field of drug development. This document delves into the foundational Pinner reaction, the primary method for synthesizing these imidate esters, and explores their role as versatile intermediates in the creation of pharmacologically active compounds, with a special focus on pyrimidine-based derivatives. Detailed experimental protocols, reaction mechanisms, and structure-activity relationships are discussed to provide researchers and scientists with the necessary insights for their work in medicinal chemistry and drug discovery.

Introduction: The Significance of Imidates in Medicinal Chemistry

Imidates, also known as imino ethers, are a class of organic compounds characterized by the functional group R-C(=NR')OR''. Butyrimidic acid ethyl ester, also known as ethyl butanimidate, falls under this class and serves as a crucial building block in organic synthesis. The reactivity of the imidate functional group, particularly its susceptibility to nucleophilic attack, makes it a valuable precursor for the synthesis of a wide array of nitrogen-containing heterocycles. These heterocyclic scaffolds are of immense interest in drug development due to their prevalence in a vast number of approved drugs and biologically active molecules. This guide will specifically focus on the history, synthesis, and therapeutic potential of derivatives originating from butyrimidic acid ethyl ester.

A Historical Perspective: The Dawn of Imidate Chemistry

The journey into the world of imidates began in the late 19th century with the pioneering work of Adolf Pinner. In 1877, Pinner discovered a novel reaction that involved the acid-catalyzed addition of an alcohol to a nitrile, yielding a salt of an imino ester.[1][2] This reaction, now famously known as the Pinner reaction , laid the fundamental groundwork for imidate chemistry.[1][3] The resulting imidate salts, often referred to as "Pinner salts," were found to be highly reactive intermediates, capable of undergoing further transformations to produce esters, amidines, and orthoesters.[1][4] This discovery opened up new avenues for the synthesis of various organic compounds and remains a cornerstone of modern organic synthesis.[5]

The initial reaction described by Pinner involved passing anhydrous hydrogen chloride gas through a mixture of a nitrile and an alcohol.[6] This method, while effective, highlighted the necessity of anhydrous conditions to prevent the hydrolysis of the reactive Pinner salt to the corresponding ester.[5] The thermodynamic instability of the imidate hydrochloride salts also necessitated careful temperature control to prevent rearrangement into amides or alkyl chlorides.[5]

The Pinner Reaction: A Deep Dive into the Synthesis of Butyrimidic Acid Ethyl Ester Hydrochloride

The Pinner reaction is the most direct and widely used method for the preparation of butyrimidic acid ethyl ester hydrochloride. The reaction proceeds via the acid-catalyzed nucleophilic attack of ethanol on the carbon atom of butyronitrile.

Reaction Mechanism

The mechanism of the Pinner reaction involves several key steps:

• Protonation of the Nitrile: The reaction is initiated by the protonation of the nitrogen atom of the butyronitrile by a strong acid, typically anhydrous hydrogen chloride (HCl). This protonation significantly increases the electrophilicity of the nitrile carbon.

• Nucleophilic Attack by Alcohol: The lone pair of electrons on the oxygen atom of ethanol acts as a nucleophile, attacking the electrophilic carbon of the protonated nitrile. This results in the formation of a protonated imidate intermediate.

• Deprotonation: A base, such as the chloride ion or another molecule of ethanol, removes a proton from the oxygen atom of the attacking alcohol, leading to the formation of the neutral ethyl butyrimidate.

• Formation of the Pinner Salt: Under the acidic conditions, the nitrogen atom of the ethyl butyrimidate is protonated to form the final product, ethyl butyrimidate hydrochloride, a stable crystalline solid.

Caption: Mechanism of the Pinner reaction for the synthesis of ethyl butyrimidate hydrochloride.

Experimental Protocol: Synthesis of Ethyl Butyrimidate Hydrochloride

This protocol outlines the laboratory-scale synthesis of ethyl butyrimidate hydrochloride via the Pinner reaction.

Materials:

• Butyronitrile (C₄H₇N)

• Anhydrous Ethanol (C₂H₅OH)

• Anhydrous Diethyl Ether ((C₂H₅)₂O)

• Anhydrous Hydrogen Chloride (HCl) gas

• Round-bottom flask with a gas inlet tube and a drying tube

• Magnetic stirrer

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a calcium chloride drying tube, place a solution of butyronitrile (1 equivalent) in anhydrous diethyl ether.

• Addition of Alcohol: Add anhydrous ethanol (1.1 equivalents) to the reaction mixture.

• Cooling: Cool the flask to 0°C using an ice bath.

• Introduction of HCl Gas: Bubble a slow stream of anhydrous hydrogen chloride gas through the stirred solution. The reaction is exothermic, so maintain the temperature at or below 5°C. Continue the addition of HCl until the solution is saturated.

• Precipitation of Pinner Salt: As the reaction proceeds, a white crystalline solid, ethyl butyrimidate hydrochloride, will precipitate from the solution.

• Reaction Completion: After saturation with HCl, seal the flask and allow it to stand at 0-5°C for 12-24 hours to ensure complete reaction.

• Isolation of Product: Collect the precipitated solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting materials.

• Drying: Dry the ethyl butyrimidate hydrochloride crystals under vacuum to obtain the final product.

Self-Validation and Causality:

• Anhydrous Conditions: The use of anhydrous reagents and a drying tube is critical to prevent the hydrolysis of the highly reactive imidate hydrochloride to ethyl butyrate.[5]

• Temperature Control: Maintaining a low temperature (0-5°C) is essential to minimize the formation of by-products, such as the corresponding amide and alkyl chloride, as the Pinner salt is thermodynamically unstable at higher temperatures.[5]

• Excess Alcohol: A slight excess of ethanol is used to ensure the complete conversion of the nitrile.

• HCl Saturation: Saturation of the reaction mixture with anhydrous HCl is necessary to catalyze the reaction effectively and to ensure the formation and precipitation of the hydrochloride salt.

Butyrimidic Acid Ethyl Ester Derivatives in Drug Development

Butyrimidic acid ethyl ester and its derivatives are valuable intermediates in the synthesis of various heterocyclic compounds with significant therapeutic potential. Their primary application lies in the synthesis of substituted pyrimidines, a class of compounds renowned for their diverse pharmacological activities.[2][7][8]

Synthesis of Pyrimidine Derivatives

The synthesis of pyrimidine derivatives from ethyl butyrimidate typically involves a two-step process:

• Formation of Butyramidine: The ethyl butyrimidate hydrochloride (Pinner salt) is reacted with ammonia or an amine to form the corresponding butyramidine.[1][2] This reaction proceeds via nucleophilic attack of the amine on the imidate carbon, followed by the elimination of ethanol.

• Cyclocondensation to form the Pyrimidine Ring: The resulting butyramidine is then condensed with a 1,3-dicarbonyl compound (e.g., ethyl acetoacetate, diethyl malonate) or a related synthon to form the pyrimidine ring.

Caption: General workflow for the synthesis of pyrimidine derivatives from ethyl butyrimidate.

Pharmacological Applications of Butyrimidate-Derived Pyrimidines

Pyrimidine derivatives have been extensively investigated for a wide range of therapeutic applications, including their use as anti-inflammatory and anticancer agents.[2][7]

• Anti-inflammatory Activity: Certain pyrimidine derivatives have shown potent anti-inflammatory effects by inhibiting key inflammatory mediators such as cyclooxygenase (COX) enzymes.[9][10] The butyryl side chain, introduced from the butyrimidate precursor, can influence the lipophilicity and binding affinity of the molecule to the active site of these enzymes. For instance, pyrimidine derivatives have been reported to exhibit selective COX-2 inhibition, which is a desirable characteristic for anti-inflammatory drugs with a reduced risk of gastrointestinal side effects.[9][10]

• Anticancer Activity: The pyrimidine scaffold is a common feature in many anticancer drugs.[7][8] Pyrimidine derivatives can exert their anticancer effects through various mechanisms, including the inhibition of protein kinases, interference with DNA synthesis, and induction of apoptosis.[11][12] The substituents on the pyrimidine ring, which can be readily varied using different butyrimidate and dicarbonyl precursors, play a crucial role in determining the specific anticancer activity and selectivity of the compounds.

Table 1: Examples of Pharmacological Activities of Pyrimidine Derivatives

Pyrimidine Derivative Class	Therapeutic Target/Mechanism	Potential Application
Substituted Aminopyrimidines	Cyclooxygenase (COX) Inhibition	Anti-inflammatory, Analgesic
Fused Pyrimidines	Protein Kinase Inhibition	Anticancer
Pyrimidine-5-carbonitriles	EGFR Inhibition	Anticancer

Conclusion and Future Directions

Butyrimidic acid ethyl ester, readily accessible through the historic yet highly relevant Pinner reaction, continues to be a valuable and versatile building block in modern organic synthesis. Its primary utility as a precursor to butyramidine opens the door to a rich and diverse chemistry of pyrimidine derivatives. The inherent pharmacological potential of the pyrimidine scaffold, coupled with the ability to introduce structural diversity through the butyrimidate pathway, ensures that these compounds will remain an active area of research for scientists and drug development professionals. Future research in this field will likely focus on the development of novel, more efficient, and environmentally friendly methods for the synthesis of butyrimidate derivatives and the exploration of their therapeutic potential against a wider range of diseases. The continued investigation into the structure-activity relationships of butyrimidate-derived compounds will undoubtedly lead to the discovery of new and improved drug candidates.

References

• J&K Scientific. Pinner Reaction. Accessed February 19, 2026. [Link].

• Organic Chemistry Portal. Pinner Reaction. Accessed February 19, 2026. [Link].

• Wikipedia. Pinner reaction. Accessed February 19, 2026. [Link].

• MDPI. Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. Accessed February 19, 2026. [Link].

• RSC Publishing. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. Accessed February 19, 2026. [Link].

• PubMed. Synthesis, biological evaluation and docking studies of N-substituted resveratrol derivatives. Accessed February 19, 2026. [Link].

• SynArchive. Pinner Reaction. Accessed February 19, 2026. [Link].

• Indian Journal of Pharmaceutical Sciences. Pyrimidine as Antiinflammatory Agent: A Review. Accessed February 19, 2026. [Link].

• PMC. A Lewis acid-promoted Pinner reaction. Accessed February 19, 2026. [Link].

• MDPI. Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. Accessed February 19, 2026. [Link].

• PubMed. Synthesis and Biological Evaluation of Novel N-substituted Nipecotic Acid Derivatives With an Alkyne Spacer as GABA Uptake Inhibitors. Accessed February 19, 2026. [Link].

• PMC. Butyrate Derivatives Exhibited Anti-Inflammatory Effects and Enhanced Intestinal Barrier Integrity in Porcine Cell Culture Models. Accessed February 19, 2026. [Link].

• PubMed. Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. Accessed February 19, 2026. [Link].

• RSC Publishing. New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis. Accessed February 19, 2026. [Link].

• Bentham Science. Anti-Cancer Pyrimidines in Diverse Scaffolds: A Review of Patent Literature. Accessed February 19, 2026. [Link].

• PubMed. Synthesis and Anticancer Activity of Some Pyrimidine Derivatives With Aryl Urea Moieties as Apoptosis-Inducing Agents. Accessed February 19, 2026. [Link].

• ResearchGate. Role of Pyrimidine Derivatives in the Treatment of Cancer. Accessed February 19, 2026. [Link].

• Organic Syntheses. ETHYL γ-BROMOBUTYRATE. Accessed February 19, 2026. [Link].

• ResearchGate. Synthesis and biological evaluation of novel N-substituted nipecotic acid derivatives with tricyclic cage structures in the lipophilic domain as GABA uptake inhibitors. Accessed February 19, 2026. [Link].

• RSC Publishing. Design, synthesis and biological evaluation of N-pyridinyl ureidobenzenesulfonates and their hydrochloride salts as novel water-soluble dihydroorotate dehydrogenase inhibitors inducing differentiation of acute myeloid leukemia cells. Accessed February 19, 2026. [Link].

• PMC. Ethyl Butyrate Synthesis Catalyzed by Lipases A and B from Candida antarctica Immobilized onto Magnetic Nanoparticles. Improvement of Biocatalysts' Performance under Ultrasonic Irradiation. Accessed February 19, 2026. [Link].

• PubMed. Synthesis and biological evaluation of N-substituted alpha-amino acids from 4-hydroxy coumarins. Accessed February 19, 2026. [Link].

• Patents.google.com. Synthesis of ethyl butyrate by butyrate fermentation broth extraction-esterification coupling. Accessed February 19, 2026. .

• Truman ChemLab. 2017 Esters CHEM 100 lab. Accessed February 19, 2026. [Link].

Sources

• 1. Pinner reaction - Wikipedia [en.wikipedia.org]
• 2. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Pinner Reaction [organic-chemistry.org]
• 4. synarchive.com [synarchive.com]
• 5. jk-sci.com [jk-sci.com]
• 6. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benthamscience.com [benthamscience.com]
• 8. researchgate.net [researchgate.net]
• 9. Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties [mdpi.com]
• 10. Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Synthesis and anticancer activity of some pyrimidine derivatives with aryl urea moieties as apoptosis-inducing agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of Cyclic Amidines via In Situ Generated 4-Bromo-butyrimidic acid ethyl ester

Introduction: The Strategic Value of Cyclic Amidines

Amidines are a crucial class of organic compounds characterized by the RC(NR')NR''R''' functional group.[1] Their unique basicity and ability to participate in hydrogen bonding have made them privileged structures in medicinal chemistry and drug discovery.[2][3] They are integral components in a wide array of therapeutic agents, including antibiotics, diuretics, and serine protease inhibitors.[2][3][4]

Of particular interest are cyclic amidines, such as tetrahydropyrimidines, which serve as rigid scaffolds for presenting pharmacophoric elements in three-dimensional space.[5] This guide provides a comprehensive, in-depth protocol for the synthesis of these valuable heterocyclic systems. The strategy hinges on the classic Pinner reaction to generate a reactive 4-Bromo-butyrimidic acid ethyl ester hydrochloride intermediate in situ, which subsequently undergoes reaction with an amine and intramolecular cyclization.

This two-step, one-pot approach offers an efficient route to functionalized cyclic amidines from readily available starting materials.[6] We will delve into the mechanistic rationale behind each step, provide detailed experimental procedures, and outline critical safety considerations for researchers and drug development professionals.

Part 1: The Pinner Reaction: Formation of the Key Imidate Intermediate

The cornerstone of this synthesis is the Pinner reaction, an acid-catalyzed transformation that converts a nitrile into an imino ester salt, known as a Pinner salt.[5][7] This reaction, first described by Adolf Pinner in 1877, is highly effective but requires stringent control over reaction conditions to achieve high yields.[5][8]

Mechanism and Experimental Rationale

The reaction proceeds through several key steps, as illustrated below. Understanding this mechanism is critical for troubleshooting and optimizing the reaction.

• Protonation of the Nitrile: The process is initiated by a strong acid, typically anhydrous hydrogen chloride (HCl), which protonates the nitrogen of the nitrile. This dramatically increases the electrophilicity of the nitrile carbon, activating it for nucleophilic attack.[8][9]

• Nucleophilic Attack by Alcohol: The alcohol (in this case, ethanol) acts as the nucleophile, attacking the activated nitrile carbon. This forms a protonated imidate intermediate.[8]

• Formation of the Pinner Salt: The intermediate is then stabilized, yielding the final ethyl imidate hydrochloride salt.[8]

Critical Causality:

• Anhydrous Conditions: The reaction must be performed under strictly anhydrous conditions. Any presence of water will lead to the hydrolysis of the highly reactive Pinner salt intermediate, producing an undesired ethyl 4-bromobutyrate ester as a major byproduct.[7][8]

• Low Temperature: Imidate hydrochlorides are thermodynamically unstable.[7][10] Maintaining low temperatures (typically -10 °C to 5 °C) is crucial to prevent rearrangement into N-substituted amides and alkyl chlorides.[10]

Visualization: Pinner Reaction Mechanism

Caption: Acid-catalyzed mechanism of the Pinner reaction.

Protocol 1: In Situ Synthesis of 4-Bromo-butyrimidic acid ethyl ester hydrochloride

Materials and Equipment

Reagent/Equipment	Specification	Purpose
4-Bromobutyronitrile	Anhydrous	Starting Material
Ethanol (EtOH)	Absolute, 200 proof	Nucleophile & Solvent
Hydrogen Chloride (HCl)	Gas, anhydrous	Acid Catalyst
Diethyl Ether or Dioxane	Anhydrous	Reaction Solvent
Three-neck round-bottom flask	Flame-dried	Reaction Vessel
Gas dispersion tube		For HCl introduction
Magnetic stirrer & stir bar		Agitation
Low-temperature bath	Cryocool or ice/salt bath	Temperature Control
Drying tube (CaCl₂)		Maintain anhydrous state

| Nitrogen/Argon line | | Inert atmosphere |

Procedure:

• Vessel Preparation: Assemble a flame-dried three-neck round-bottom flask equipped with a magnetic stir bar, a gas inlet adapter connected to a drying tube, a thermometer, and a gas outlet bubbler under a gentle flow of nitrogen or argon.

• Reagent Charging: In the flask, dissolve 4-bromobutyronitrile (1.0 eq) in a minimal amount of anhydrous diethyl ether or dioxane. Add absolute ethanol (1.1 eq).

• Cooling: Cool the stirred solution to between -10 °C and -5 °C using a low-temperature bath.

• HCl Introduction: Slowly bubble dry hydrogen chloride gas through the solution via a gas dispersion tube.[5][8] Monitor the temperature closely, ensuring it does not rise above 0 °C.

• Reaction: Continue the HCl addition until the solution is saturated. The Pinner salt will often precipitate as a white solid. Once saturated, stop the HCl flow and allow the reaction to stir at 0-5 °C for 12-18 hours.[8]

• Completion: The resulting slurry or solution contains the 4-Bromo-butyrimidic acid ethyl ester hydrochloride and is used directly in the next step without isolation. The reactive nature of the Pinner salt makes isolation inadvisable for this workflow.[7]

Part 2: Amidine Formation and Intramolecular Cyclization

With the reactive imidate salt formed in situ, the next stage involves its conversion to an amidine through reaction with a suitable amine, followed by a spontaneous intramolecular cyclization to yield the final tetrahydropyrimidine product.

Mechanism and Experimental Rationale

• Aminolysis: An amine (primary or ammonia) is added to the reaction mixture. The amine nitrogen acts as a nucleophile, attacking the electrophilic carbon of the imidate.[7][11]

• Tetrahedral Intermediate: This addition forms a tetrahedral intermediate, which then collapses, eliminating ethanol to form the acyclic N-substituted amidine.

• Intramolecular Cyclization (SN2): The nitrogen of the newly formed amidine then acts as an internal nucleophile, attacking the electrophilic carbon bearing the bromine atom in the same molecule. This intramolecular SN2 reaction displaces the bromide ion and forms the stable six-membered tetrahydropyrimidine ring.

Visualization: Amidine Synthesis & Cyclization Workflow

Caption: Workflow for the synthesis of a cyclic amidine.

Protocol 2: Synthesis of a Substituted Tetrahydropyrimidine

Procedure:

• Amine Addition: To the cold slurry of the Pinner salt from Protocol 1, slowly add a solution of the desired primary amine (e.g., aniline, benzylamine) (1.0 eq) dissolved in anhydrous ethanol. A slight excess of the amine (up to 1.2 eq) can be used to drive the reaction to completion and neutralize any remaining HCl.

• Warming and Cyclization: After the addition is complete, remove the cooling bath and allow the reaction mixture to slowly warm to room temperature. Continue stirring at room temperature for 4-6 hours or until TLC/LC-MS analysis indicates the consumption of the intermediate. Gentle heating (40-50 °C) may be required for less reactive amines.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

• Aqueous Workup: Resuspend the residue in dichloromethane or ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid and remove ammonium salts. Wash subsequently with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel, using an appropriate eluent system (e.g., ethyl acetate/hexanes with 1% triethylamine to prevent streaking of the basic product on the silica).

Safety Precautions

All manipulations should be performed inside a certified chemical fume hood by trained personnel.

• 4-Bromobutyronitrile & 4-Bromo-butyrimidic acid ethyl ester: Brominated organic compounds are potential alkylating agents and should be handled with care. Avoid skin contact and inhalation.[12] Wear appropriate personal protective equipment (PPE), including nitrile gloves, a lab coat, and chemical safety goggles.[13][14]

• Anhydrous Hydrogen Chloride (Gas): HCl is a highly corrosive and toxic gas. It must be handled in a well-ventilated fume hood. Ensure all connections are secure to prevent leaks. A gas scrubber (e.g., a trap containing NaOH solution) should be used at the outlet.[9]

• Anhydrous Solvents: Diethyl ether is extremely flammable. Ensure there are no sources of ignition nearby.[12] Work under an inert atmosphere to prevent the formation of explosive peroxides.

• First Aid: In case of skin contact, wash immediately with plenty of soap and water.[12] For eye contact, flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.[13] If inhaled, move to fresh air immediately.[12]

Conclusion

This application note details a robust and reliable protocol for synthesizing cyclic amidines, a class of compounds with significant value in pharmaceutical research. By leveraging the classic Pinner reaction to generate a functionalized imidate intermediate in situ, this method provides an efficient pathway to complex heterocyclic scaffolds. The key to success lies in the strict adherence to anhydrous and low-temperature conditions during the Pinner salt formation. This protocol empowers researchers to access a diverse range of tetrahydropyrimidine derivatives for exploration in drug discovery programs.

References

• Wikipedia. Pinner reaction. Available from: [Link]

• Grokipedia. Pinner reaction. Available from: [Link]

• Schumer, A., et al. (2013). A Lewis acid-promoted Pinner reaction. Beilstein Journal of Organic Chemistry, 9, 1645–1651. Available from: [Link]

• Aly, A. A., et al. (2018). Amidines: their synthesis, reactivity, and applications in heterocycle synthesis. Arkivoc, 2018(6), 85-138. Available from: [Link]

• de Souza, M. C. B. V., et al. (2016). Novel amidines and analogues as promising agents against intracellular parasites: a systematic review. Parasitology, 143(1), 1-15. Available from: [Link]

• Ostrowska, K., & Kolasa, A. (n.d.). N-Alkyl-, N-Aryl-, and N-Hetaryl-Substituted Amidines (Imidamides). Science of Synthesis, 22, 379-440. Available from: [Link]

• Organic Chemistry Portal. Amidine synthesis by imidoylation. Available from: [Link]

• Reddy, T. S., et al. (2020). Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. Molecules, 25(22), 5488. Available from: [Link]

• Wang, C., et al. (2020). Efficient synthesis of cyclic amidine-based fluorophores via 6π-electrocyclic ring closure. Chemical Science, 11(15), 3939-3944. Available from: [Link]

• Aly, A. A., et al. (2018). Amidines: Their synthesis, reactivity, and applications in heterocycle synthesis. Arkivoc, 2018(6), 85-138. Available from: [Link]

• Reddy, T. S., et al. (2020). Synthesis of Amidines and its application to pyrimidouracil synthesis. Sciforum. Available from: [Link]

• Kim, H., et al. (2021). Synthesis of Cyclic Amidines by Iridium-Catalyzed Deoxygenative Reduction of Lactams and Tandem Reaction with Sulfonyl Azides. Organic Letters, 23(1), 128-133. Available from: [Link]

• Jung, M., et al. (2023). Stereospecific Insertion of Cyclic Amidines into Aryl-Substituted Cyclopropanones: Access to Complex Spirocyclic Aminals. The Journal of Organic Chemistry, 88(15), 10567-10578. Available from: [Link]

• Junjappa, H., et al. (1999). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES, 51(11), 2723-2728. Available from: [Link]

• Kumar, A., et al. (2009). Synthesis of Amidine and Amide Derivatives and Their Evaluation for Anti-Inflammatory and Analgesic Activities. Archiv der Pharmazie, 342(5), 293-300. Available from: [Link]

• Google Patents. (2005). US6846952B2 - Process for manufacture of a 4-bromo-2-oxyimino butyric acid and its derivatives.
• Google Patents. (2003). WO2003045899A1 - An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives.

• Chemistry Steps. (2020). Esters Reaction with Amines – The Aminolysis Mechanism. Available from: [Link]

• Google Patents. (2022). CN114736119A - One-step preparation method of ethyl 4-bromobutyrate.

• Organic Syntheses. ETHYL γ-BROMOBUTYRATE. Available from: [Link]

• LibreTexts. (2024). 21.6: Chemistry of Esters. Available from: [Link]

• ResearchGate. (2018). What are the best conditions for the reaction of primary amine with ethylbromo acetate?. Available from: [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. mdpi.com [mdpi.com]
• 3. sciforum.net [sciforum.net]
• 4. Synthesis of amidine and amide derivatives and their evaluation for anti-inflammatory and analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. grokipedia.com [grokipedia.com]
• 6. researchgate.net [researchgate.net]
• 7. Pinner reaction - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jk-sci.com [jk-sci.com]
• 11. Esters Reaction with Amines – The Aminolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 12. 4-Bromobutyric acid ethyl ester(2969-81-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 13. fishersci.com [fishersci.com]
• 14. fishersci.com [fishersci.com]

Application Note: Pinner Synthesis of Ethyl 4-Bromobutyrimidate Hydrochloride

Abstract & Scope

This technical guide details the synthesis of ethyl 4-bromobutyrimidate hydrochloride via the Pinner reaction. This compound is a critical bifunctional building block, possessing both an electrophilic imidate group and an alkyl bromide. It is widely employed in the synthesis of heterocycles, particularly 2-substituted pyrrolines and cyclopropyl derivatives.

Unlike standard esterifications, the Pinner synthesis requires rigorous exclusion of moisture to prevent the irreversible hydrolysis of the imidate salt to the corresponding ester (ethyl 4-bromobutyrate). This protocol emphasizes thermodynamic control and anhydrous handling to maximize the yield of the target imidate salt.[1]

Reaction Mechanism & Critical Pathways

The Pinner reaction involves the acid-catalyzed addition of an alcohol to a nitrile.[1][2][3] For 4-bromobutyronitrile, the reaction proceeds through the protonation of the nitrile nitrogen, activating the carbon for nucleophilic attack by ethanol.

Mechanistic Flow (DOT Visualization)

The following diagram illustrates the desired pathway versus the critical failure mode (hydrolysis).

Figure 1: Mechanistic pathway of the Pinner reaction showing the competitive hydrolysis pathway.

Experimental Protocol

Materials & Equipment

• Reagents:

  • 4-Bromobutyronitrile (CAS: 5332-06-9): >97% purity.

  • Absolute Ethanol: Dried over 3Å molecular sieves (<50 ppm H₂O).

  • Diethyl Ether: Anhydrous (ACS Grade).

  • HCl Gas: Generated in situ (H₂SO₄/NaCl) or via lecture bottle.

• Equipment:

  • 3-Neck Round Bottom Flask (RBF), flame-dried.

  • Gas inlet tube (glass dispersion tube preferred).

  • Calcium chloride (CaCl₂) drying tube or N₂ bubbler.

  • Ice/Salt bath (-10°C to 0°C).

Step-by-Step Procedure

Step 1: System Preparation (Anhydrous Setup)[1]

• Assemble a flame-dried 3-neck RBF with a magnetic stir bar, gas inlet tube, and a thermometer.

• Attach the drying tube to the gas outlet to prevent atmospheric moisture back-flow.

• Safety Note: Perform all operations in a functioning fume hood. HCl gas is corrosive and toxic.[3]

Step 2: Reagent Mixing

• Charge the flask with 4-Bromobutyronitrile (14.8 g, 0.10 mol) .

• Add Absolute Ethanol (4.6 g, 5.8 mL, 0.10 mol) .

  • Note: A slight excess of ethanol (1.1 eq) is permissible, but large excesses can solubilize the product, making precipitation difficult.

• Add Diethyl Ether (20 mL) as a co-solvent to facilitate precipitation of the salt.

• Cool the mixture to 0°C using an ice/salt bath.

Step 3: HCl Saturation

• Introduce dry HCl gas slowly into the stirred solution.

• Maintain internal temperature below 5°C .

  • Causality: Higher temperatures promote the "Ritter-type" side reactions or polymerization of the bifunctional nitrile.

• Continue bubbling until the solution is saturated. This is indicated when HCl fumes begin to escape the drying tube or the weight gain corresponds to approx 1.1–1.2 equivalents (approx 4.0 g).

• Seal the flask tightly (parafilm over stoppers) and place in a refrigerator (0–4°C ) for 24–48 hours .

Step 4: Workup & Isolation

• The mixture often solidifies or forms a heavy oil that crystallizes upon scratching.

• If no precipitate forms, add anhydrous Diethyl Ether (50–100 mL) to force precipitation.

• Filter the white crystalline solid rapidly under a blanket of dry nitrogen (using a Schlenk frit or rapid vacuum filtration).

• Wash the filter cake with cold, anhydrous ether (2 x 20 mL) to remove unreacted nitrile and excess HCl.

• Drying: Dry in a vacuum desiccator over P₂O₅ or KOH pellets for 2 hours. Do not heat.

Process Workflow (DOT Visualization)

Figure 2: Operational workflow for the synthesis and isolation of the Pinner salt.

Characterization & Data

The product, ethyl 4-bromobutyrimidate hydrochloride, is a moisture-sensitive white solid.

Parameter	Specification / Observation
Appearance	White crystalline solid (hygroscopic).
Yield	Typical: 80–90% (based on nitrile).
Melting Point	Decomposes/softens >90°C (varies with purity/dryness).
Solubility	Soluble in water (with hydrolysis), ethanol. Insoluble in ether.
Stability	Unstable at RT. Store at -20°C. Hydrolyzes to ethyl 4-bromobutyrate in air.

Self-Validating Check: To confirm the product is the imidate and not the ester (hydrolysis product):

• IR Spectroscopy: Look for the C=N stretch around 1650 cm⁻¹ . An ester C=O stretch would appear around 1735 cm⁻¹.

• Solubility Test: Dissolve a small amount in water. If it remains clear initially and then becomes cloudy/oily over minutes (as the ester forms and separates), it is the imidate. If it is immediately oily/insoluble, it has already hydrolyzed.

Troubleshooting & Optimization

"Sticky" Product (Oiling Out)

Cause: Presence of trace water or insufficient ether. Solution: Decant the supernatant liquid. Triturate (grind) the oil with fresh anhydrous ether at -78°C (dry ice/acetone bath). This usually induces crystallization.

Low Yield / Ester Formation

Cause: Moisture ingress during HCl addition or incubation. Solution: Ensure HCl gas is dried through a H₂SO₄ bubbler before entering the reaction flask. Use fresh molecular sieves for the ethanol.

Cyclization (Pyrroline Formation)

Cause: Temperature too high during neutralization. Context: If the free base is generated (by adding base), the nitrogen lone pair will attack the terminal bromide, forming 2-ethoxy-1-pyrroline . Prevention: If the linear imidate is the desired final product, keep it as the HCl salt. Do not neutralize unless the cyclic product is the target.

References

• Pinner, A. (1892). Die Imidoather und ihre Derivate. Oppenheim, Berlin.

• McElvain, S. M., & Nelson, J. W. (1942). The Preparation of Orthoesters.[1][2][3][4][5] Journal of the American Chemical Society, 64(8), 1825–1827. Link (Describes the general procedure for aliphatic imidates).

• Roger, R., & Neilson, D. G. (1961). The Chemistry of Imidates. Chemical Reviews, 61(2), 179–211.[4] Link (Comprehensive review of stability and side reactions).

• Organic Syntheses. (1928). Ethyl Phenylacetate.[6] Org.[1][2][7] Synth. 8, 74. (Classic Pinner protocol adaptation). Link

• Hunter, M. J., & Ludwig, M. L. (1962). The Reaction of Imidoesters with Proteins. Journal of the American Chemical Society, 84(18), 3491–3504.

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Pinner reaction - Wikipedia [en.wikipedia.org]
• 3. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. synarchive.com [synarchive.com]
• 5. scribd.com [scribd.com]
• 6. 4-氨基丁酸乙酯 盐酸盐 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. Nitriles to Esters - Chemistry Steps [chemistrysteps.com]

Application Note: A Unified Protocol for the Synthesis of 2-Ethoxy-1-pyrroline via Intramolecular Cyclization of Ethyl 4-Bromobutyrimidate

Abstract

This document provides a comprehensive guide to the synthesis of 2-ethoxy-1-pyrroline, a valuable cyclic imidate, through a two-stage process commencing with 4-bromobutyronitrile. The first stage details the preparation of the key intermediate, ethyl 4-bromobutyrimidate hydrochloride (a Pinner salt), via the classic Pinner reaction. The second stage presents a detailed protocol for the base-mediated intramolecular cyclization of this intermediate to yield the target 2-ethoxy-1-pyrroline. This application note emphasizes the mechanistic rationale behind reagent selection and reaction conditions, providing a robust framework for researchers in organic synthesis and medicinal chemistry.

Introduction

Cyclic imidates, such as 2-ethoxy-1-pyrroline, are important heterocyclic scaffolds in organic synthesis and serve as precursors to a variety of biologically active molecules, including alkaloids and substituted pyrrolidines. Their synthesis often relies on the intramolecular cyclization of functionalized acyclic precursors. The following protocols detail a reliable pathway to 2-ethoxy-1-pyrroline, leveraging an intramolecular nucleophilic substitution mechanism. The process is broken down into the formation of the imidate precursor followed by its ring closure.

Overall Synthetic Pathway

The synthesis is achieved in two primary stages:

• Pinner Reaction: Conversion of 4-bromobutyronitrile to ethyl 4-bromobutyrimidate hydrochloride.

• Intramolecular Cyclization: Base-induced ring closure to form 2-ethoxy-1-pyrroline.

Caption: Overall two-stage synthetic workflow.

Part 1: Synthesis of Ethyl 4-Bromobutyrimidate Hydrochloride (Pinner Reaction)

The Pinner reaction is a classic method for converting nitriles into imidate hydrochlorides using an alcohol and a strong acid, typically anhydrous hydrogen chloride.[1]

Mechanism of the Pinner Reaction

The reaction proceeds via protonation of the nitrile nitrogen by the strong acid (HCl), which activates the nitrile carbon toward nucleophilic attack by the alcohol (ethanol). A subsequent proton transfer yields the thermodynamically stable imidate hydrochloride salt, often called a "Pinner salt".[2] It is critical to use anhydrous conditions, as any water present can hydrolyze the product to an ester.[1] Maintaining low temperatures (≤ 5°C) is crucial to prevent the thermal decomposition of the Pinner salt into an amide and an alkyl chloride.[3][4]

Caption: Mechanism of the Pinner Reaction.

Experimental Protocol: Pinner Reaction

Materials:

• 4-Bromobutyronitrile (1.0 eq)[5]

• Anhydrous Ethanol (3.0 eq)

• Anhydrous Diethyl Ether or Dichloromethane

• Anhydrous Hydrogen Chloride (gas)

• Argon or Nitrogen gas supply

Equipment:

• Three-necked round-bottom flask with a magnetic stir bar

• Gas inlet tube

• Drying tube (e.g., filled with CaCl₂)

• Low-temperature bath (ice/salt or cryocooler)

• Schlenk line or similar apparatus for maintaining an inert atmosphere

Procedure:

• Setup: Assemble the three-necked flask under an inert atmosphere of argon or nitrogen. Equip it with a gas inlet tube extending below the solvent surface, a thermometer, and an outlet connected to a drying tube.

• Reagent Addition: Charge the flask with 4-bromobutyronitrile (1.0 eq) and anhydrous diethyl ether (or dichloromethane) to create an approximately 0.5 M solution. Add anhydrous ethanol (3.0 eq).

• Reaction: Cool the stirred solution to 0-5°C using an ice bath. Slowly bubble anhydrous hydrogen chloride gas through the solution.[3] Monitor the internal temperature closely to ensure it does not rise above 5°C.

• Completion: Continue the addition of HCl gas until the solution is saturated and a white precipitate (the Pinner salt) begins to form. Seal the flask and allow it to stir at 0-5°C for an additional 18-24 hours.[3]

• Isolation: Upon completion, remove the solvent and excess HCl under reduced pressure while keeping the temperature low. The resulting white solid, ethyl 4-bromobutyrimidate hydrochloride, is typically used in the next step without further purification.

Part 2: Intramolecular Cyclization to 2-Ethoxy-1-pyrroline

The cyclization is an intramolecular nucleophilic substitution reaction (SNi). The nitrogen of the imidate acts as the nucleophile, displacing the bromide on the alkyl chain to form the five-membered pyrroline ring. This step requires the imidate to be in its free base form.

Causality Behind Experimental Choices

• Generation of Free Base: The Pinner salt is protonated and stable. To initiate nucleophilic attack, it must be converted to the free base. This is typically achieved by a careful aqueous work-up with a mild base like sodium bicarbonate, followed by extraction into an organic solvent.

• Choice of Base for Cyclization: A strong, non-nucleophilic base is ideal for the cyclization step. Its role is to scavenge the HBr that is eliminated during the ring closure, driving the reaction to completion.

  • Sodium Hydride (NaH): An excellent choice as it irreversibly deprotonates the nitrogen (if any protonated form remains) and reacts with the HBr byproduct, forming H₂ gas and NaBr.

  • Potassium tert-butoxide (KOtBu): A strong, sterically hindered base that is soluble in many organic solvents and is highly effective for promoting eliminations and cyclizations.[6]

• Solvent Selection: Anhydrous, aprotic solvents like Tetrahydrofuran (THF) or Dimethylformamide (DMF) are preferred. They readily dissolve the reactants but do not interfere with the reaction by protonating intermediates.[7]

Experimental Protocol: Cyclization

Materials:

• Ethyl 4-bromobutyrimidate hydrochloride (from Part 1, 1.0 eq)

• Sodium Hydride (60% dispersion in mineral oil, 1.2 eq) or Potassium tert-butoxide (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Diethyl ether or Ethyl acetate for extraction

Procedure:

• Free Base Preparation (Work-up of Pinner Salt): a. Dissolve the crude Pinner salt from Part 1 in ice-cold water. b. Slowly add saturated sodium bicarbonate solution until the pH is ~8-9. c. Immediately extract the aqueous layer three times with diethyl ether or ethyl acetate. d. Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄. e. Filter and concentrate under reduced pressure at low temperature to obtain the crude ethyl 4-bromobutyrimidate free base. Proceed immediately to the next step as the free base can be unstable.

• Cyclization Reaction: a. Under an inert atmosphere, suspend sodium hydride (1.2 eq) in anhydrous THF in a clean, dry flask. b. Cool the suspension to 0°C. c. Dissolve the crude free base from the previous step in a minimal amount of anhydrous THF and add it dropwise to the stirred NaH suspension over 30 minutes. d. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.[6]

• Work-up and Purification: a. Cool the reaction mixture to 0°C and cautiously quench any unreacted NaH by the slow, dropwise addition of water. b. Dilute the mixture with diethyl ether and wash sequentially with water and brine. c. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. d. The resulting crude product can be purified by vacuum distillation to yield pure 2-ethoxy-1-pyrroline.

Data and Parameters Summary

Parameter	Stage 1: Pinner Reaction	Stage 2: Cyclization	Rationale / Notes
Key Reagents	4-Bromobutyronitrile, Anhydrous EtOH, Anhydrous HCl	Ethyl 4-bromobutyrimidate, NaH (or KOtBu)	EtOH is the alcohol source for the imidate. HCl is the acid catalyst. NaH is the non-nucleophilic base.
Stoichiometry	Nitrile:EtOH:HCl ≈ 1:3:3	Imidate:Base ≈ 1:1.2	Excess EtOH and HCl drive the Pinner reaction forward.[3] Slight excess of base ensures complete reaction.
Solvent	Anhydrous Diethyl Ether or DCM	Anhydrous THF or DMF	Aprotic, anhydrous solvents are essential to prevent side reactions (hydrolysis).
Temperature	0 to 5°C	0°C to Room Temperature	Low temperature is critical for Pinner salt stability.[4] Cyclization proceeds readily at room temp.
Reaction Time	18 - 24 hours	12 - 16 hours	Pinner reaction requires time for completion. Cyclization is monitored by TLC/GC-MS.
Work-up	Evaporation under vacuum (low temp)	Quench, Extraction, Drying	Pinner salt is isolated directly. Product requires aqueous work-up to remove salts.

References

• Ruppin, C. (2003). Procédé de préparation de composés ω-bromoalkylcarboxyliques. FR 2835524.

• Organic Chemistry Portal. (n.d.). Amidine synthesis by imidoylation. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Coll. Vol. 10, p.417 (2004); Vol. 77, p.236 (2000). Retrieved from [Link]

• Oae, S. (1950). [Title of relevant article]. J.A.C.S., 78, 4030-4032.
• Research & Reviews: Journal of Chemistry. (2017). An Overview of Some Imidates Derivatives with Anti-microbial Activity. RRJCHEM, 6(4).

• Noè, M., Perosa, A., & Selva, M. (2013). A flexible Pinner preparation of orthoesters: the model case of trimethylorthobenzoate. Green Chemistry, 15, 2252-2260. Retrieved from [Link]

• Wikipedia. (n.d.). Pinner reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pinner Reaction. Retrieved from [Link]

• ResearchGate. (2013). Scheme 4 Synthesis of imidate hydrochloride salts. [Image]. Retrieved from [Link]

• SynArchive. (n.d.). Pinner Reaction. Retrieved from [Link]

• Seeberger, S., et al. (2013). A Lewis acid-promoted Pinner reaction. Beilstein Journal of Organic Chemistry, 9, 1598-1602. Retrieved from [Link]

Sources

• 1. Pinner reaction - Wikipedia [en.wikipedia.org]
• 2. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iris.unive.it [iris.unive.it]
• 4. jk-sci.com [jk-sci.com]
• 5. 4-BROMOBUTYRONITRILE | 5332-06-9 [chemicalbook.com]
• 6. orgsyn.org [orgsyn.org]
• 7. 4-BROMOBUTYRONITRILE synthesis - chemicalbook [chemicalbook.com]

Application Note: Synthesis of 2-Substituted Iminopyrrolidines via Ethyl 4-Bromobutyrimidate

Abstract & Introduction

This application note details the protocol for reacting 4-Bromo-butyrimidic acid ethyl ester (Ethyl 4-bromobutyrimidate) with primary amines. While imidates are classically used to generate amidines (Pinner reaction), the specific inclusion of a

-bromo substituent in this reagent drives a secondary intramolecular cyclization. The resulting pharmacophore is a 2-substituted iminopyrrolidine (also known as a cyclic amidine).

These scaffolds are critical in medicinal chemistry, serving as key intermediates for peptidomimetics, nitric oxide synthase inhibitors, and various CNS-active agents. This guide addresses the specific challenges of this reaction: preventing hydrolysis of the moisture-sensitive imidate and controlling the cyclization kinetics.

Mechanistic Insight

Understanding the cascade nature of this reaction is vital for troubleshooting. The transformation occurs in two distinct phases, often in a single pot:

• Amidine Formation: The primary amine nucleophile attacks the imidate carbon, displacing ethanol.

• Intramolecular Cyclization: The nitrogen of the newly formed amidine acts as an internal nucleophile, displacing the terminal bromide (

  ) to close the 5-membered ring.

Pathway Visualization

The following diagram illustrates the reaction flow and potential failure points (hydrolysis).

Figure 1: Reaction cascade from imidate to cyclic amidine. Note the critical competition between amine attack and hydrolysis.

Experimental Protocol

Reagent Handling

Ethyl 4-bromobutyrimidate Hydrochloride is highly hygroscopic.

• Storage: Store at -20°C under argon/nitrogen.

• Handling: Weigh quickly in a glovebox or a desiccated environment. Exposure to humid air converts the imidate back to the ester (Ethyl 4-bromobutyrate) and ammonium chloride, which is unreactive toward amidine formation under these mild conditions.

Standard Operating Procedure (SOP)

Scale: 1.0 mmol (Adjust proportionally) Time: 2–16 Hours Temperature: 0°C to Ambient

Materials

• Ethyl 4-bromobutyrimidate HCl (1.0 equiv)

• Primary Amine (

  ) (1.1 equiv)

• Triethylamine (Et

  N) or DIPEA (2.2 equiv)

• Solvent: Anhydrous Ethanol (EtOH) or Methanol (MeOH). Note: Do not use water.[1]

Step-by-Step Methodology

• Preparation of Imidate Solution:

  • Flame-dry a round-bottom flask and purge with Nitrogen (

    ).

  • Dissolve Ethyl 4-bromobutyrimidate HCl (230 mg, 1.0 mmol) in Anhydrous EtOH (5 mL).

  • Critical: Keep this solution at 0°C.

• Free-Basing and Addition:

  • Add the first equivalent of base (Et

    N, 1.1 mmol) to the amine solution (if the amine is a salt) or directly to the reaction mixture if the amine is a free base.

  • Add the Primary Amine (1.1 mmol) dropwise to the cold imidate solution.

  • Add the second equivalent of Et

    N (1.1 mmol) to scavenge the HBr produced during the eventual cyclization.

• Reaction Monitoring:

  • Allow the mixture to warm to Room Temperature (RT).

  • Stir for 2–4 hours.

  • QC Check: Monitor by LC-MS. You should observe the mass of the acyclic amidine (

    ) transitioning to the cyclic form (Same mass, but different retention time) or the final product directly.

  • Optimization: If cyclization is slow (common with sterically hindered amines), heat the mixture to 50°C for 2 hours.

• Workup (pH Dependent):

  • The product is a basic cyclic amidine.

  • Option A (Precipitation): If the product crystallizes, filter and wash with cold ether.

  • Option B (Extraction): Remove solvent in vacuo. Redissolve residue in DCM. Wash with saturated NaHCO

    (pH ~9). Dry organic layer over Na SO , filter, and concentrate.[2]

Data Analysis & Troubleshooting

Solvent Compatibility Table

The choice of solvent impacts the rate of imidate substitution versus hydrolysis.

Solvent	Suitability	Notes
Anhydrous EtOH	High	Ideal. Matches the leaving group (ethoxide), preventing trans-esterification issues.
Anhydrous MeOH	High	Acceptable, but may cause minor trans-imidate formation (usually irrelevant if cyclization is fast).
Water/Aq.[1][3][4][5] Buffers	Fail	DO NOT USE. Rapid hydrolysis to ester.
DMF/DMSO	Medium	Good for solubility, but difficult to remove during workup.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Starting Material (Ester) detected	Hydrolysis of Imidate	Ensure reagents are dry. Use fresh bottle of Imidate HCl.
Acyclic Amidine persists	Cyclization failed	Heat reaction to 50–60°C. Ensure 2.0+ equiv of base was used to neutralize HBr.
Polymerization	Intermolecular alkylation	Run reaction more dilute (0.05 M) to favor intramolecular cyclization.

Workflow Diagram

Figure 2: Operational workflow for the synthesis of 2-iminopyrrolidines.

References

• Pinner, A. (1892). Die Imidoather und ihre Derivate. Oppenheim, Berlin.

• Organic Syntheses. 1H-Imidazole, 4-(4-methoxyphenyl)-2-phenyl. Org. Synth. 2008, 85, 219-230. Link (Demonstrates amidine formation principles).

• National Institutes of Health (NIH). Synthesis of Amino Acid-Derived Cyclic Acyl Amidines. (Discusses cyclization kinetics of substituted amidines). Link

• ChemicalBook. Ethyl 4-bromobutyrate Properties and Reactivity. (Precursor stability data). Link

• Thermo Fisher Scientific. Safety Data Sheet: Ethyl 4-bromobutyrate. (Safety and Handling). Link

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. Synthesis of Amino Acid-Derived Cyclic Acyl Amidines for Use in β-Strand Peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Bioconjugation techniques involving 4-Bromo-butyrimidic acid ethyl ester

Application Note: Charge-Preserving Bioconjugation using Ethyl 4-Bromobutyrimidate (EBB) [1]

Executive Summary

This guide details the application of 4-Bromo-butyrimidic acid ethyl ester (Ethyl 4-bromobutyrimidate, EBB) in bioconjugation.[1] Unlike common NHS-ester crosslinkers (e.g., SMCC) that convert positively charged amines into neutral amides, EBB utilizes imidate chemistry to modify protein amines.[1] This reaction yields an amidine linkage , which retains a positive charge at physiological pH (pKa ~12).

This unique physicochemical property prevents the shift in isoelectric point (pI) often seen with extensive surface modification, thereby maintaining protein solubility and native conformation. The distal alkyl bromide group subsequently reacts with sulfhydryls (thiols) to form a stable thioether bond, making EBB an ideal heterobifunctional linker for conjugating hydrophobic drugs or peptides to labile proteins where solubility is critical.

Chemical Mechanism & Rationale

The conjugation workflow proceeds in two distinct mechanistic steps. Understanding the causality between pH and reactivity is vital for protocol success.

Step 1: Amidine Formation (Amine Targeting)

The ethyl imidate group is an electrophile that reacts with primary amines (Lysine

-amines or N-terminal -amines).

• Reaction: Nucleophilic attack of the amine on the imidate carbon.

• Outcome: Displacement of ethanol to form an amidine bond.

• Critical Insight: This reaction is pH-dependent.[2][3][4][5] At pH > 10, reactivity is highest, but protein denaturation is a risk.[1] At pH 8.0–9.0, the reaction is efficient enough to compete with hydrolysis while preserving protein structure.

• Charge Preservation: The resulting amidine is protonated at physiological pH, mimicking the original lysine charge.[1][6]

Step 2: Thioether Formation (Thiol Targeting)

The pendant 4-bromobutyl chain acts as an alkylating agent.

• Reaction: Nucleophilic substitution (

  ) where a free thiol (sulfhydryl) displaces the bromide.

• Outcome: A stable thioether linkage.

• Selectivity: While less specific than maleimides, alkyl halides react preferentially with thiols over amines at pH 7.0–8.5 due to the higher nucleophilicity of the thiolate anion.

Visualization of Signaling & Workflow

The following diagrams illustrate the chemical pathway and the experimental workflow.

Figure 1: Reaction mechanism showing the conversion of a primary amine to a cationic amidine intermediate, followed by thioether formation.

Figure 2: Step-by-step experimental workflow for EBB-mediated bioconjugation.[1]

Detailed Experimental Protocols

Phase 1: Protein Activation (Amidine Introduction)

Materials:

• Target Protein (1–5 mg/mL).[7]

• Activation Buffer: 0.1 M Sodium Carbonate/Bicarbonate, pH 9.0 (Alternative: 0.1 M Borate, pH 8.5).[1]

  • Warning: Do NOT use Tris, Glycine, or other amine-containing buffers.[1] They will compete with the protein for the reagent.

• Reagent: Ethyl 4-bromobutyrimidate HCl (Store desiccated at -20°C).

• Desalting Column: Zeba™ Spin Desalting Columns or PD-10 (equilibrated in Conjugation Buffer).

Protocol:

• Buffer Exchange: Ensure the protein is in Activation Buffer. If the protein is in PBS, adjust pH to 8.5–9.0 using 1M NaOH or dialyze into Carbonate buffer.

• Reagent Preparation: Weigh out EBB immediately before use. It is hygroscopic and hydrolyzes rapidly in water.

  • Expert Tip: Dissolve EBB in dry DMSO or DMF to make a 50 mM stock solution, then aliquot into the aqueous reaction. This minimizes hydrolysis before contact with the protein.

• Reaction: Add EBB to the protein solution to achieve a 20- to 50-fold molar excess .

  • Reasoning: Imidates hydrolyze to esters/ammonia in aqueous solution. A high excess ensures the amine reaction proceeds despite this competition.

• Incubation: Incubate for 1 hour at Room Temperature (RT) or 2 hours at 4°C.

• Purification (Critical): Immediately pass the reaction mixture through a desalting column equilibrated with Conjugation Buffer (see Phase 2) to remove unreacted EBB and hydrolysis byproducts.

Phase 2: Thiol Conjugation (Thioether Formation)

Materials:

• Activated Protein (from Phase 1).

• Thiol-containing Payload (Drug, Peptide, or Enzyme).[1]

• Conjugation Buffer: 0.1 M Phosphate, 5 mM EDTA, pH 7.5–8.0.[1]

  • Note: EDTA prevents metal-catalyzed oxidation of thiols to disulfides.

Protocol:

• Stoichiometry: Add the thiol-containing payload to the activated protein.

  • If the payload is cheap/abundant (e.g., small peptide): Use 5–10x molar excess over protein.

  • If the payload is precious (e.g., another protein): Use 1:1 to 1.5:1 ratio and optimize concentration.

• Incubation: Incubate for 2–4 hours at RT or Overnight at 4°C.

  • Note: The reaction of alkyl bromides with thiols is slower than maleimide reactions. Ensure pH is >7.0 to maintain the thiol in its nucleophilic thiolate form (

    ).

• Quenching (Optional): Add L-Cysteine (10 mM final) to quench any remaining reactive bromide groups if they pose a downstream risk.

• Final Purification: Remove excess payload using Size Exclusion Chromatography (SEC) or dialysis.[8]

Data Summary & Optimization Guide

Parameter	Recommended Range	Impact on Chemistry
Activation pH	8.5 – 9.0	< 8.0: Slow amidine formation; hydrolysis dominates.> 10.0: Protein denaturation risk; extremely fast reaction.[1]
Reagent Excess	20x – 50x	Low: Poor modification efficiency due to hydrolysis.High: Risk of crosslinking adjacent amines (intramolecular).
Conjugation pH	7.5 – 8.0	< 7.0: Thiol protonated (unreactive).> 8.5: Increased risk of hydrolysis or non-specific reactions.
Temperature	4°C vs. RT	RT: Faster reaction (1 hr).4°C: Preserves delicate proteins but requires longer time (2-4 hrs).

Troubleshooting & Self-Validation

• Issue: Precipitation during activation.

  • Cause: Over-modification of surface amines can sometimes alter solubility, although EBB is designed to prevent this.

  • Solution: Reduce molar excess of EBB (try 10x) or lower protein concentration.

• Issue: Low conjugation yield.

  • Cause 1 (Hydrolysis): EBB stock was old or dissolved in aqueous buffer too long before addition.

  • Cause 2 (Oxidation): Thiol payload oxidized to disulfide dimer.

  • Validation: Use Ellman’s Reagent to quantify free thiols on the payload before mixing.

• Validation Step:

  • The formation of the amidine bond can be monitored by a slight shift in the UV absorbance or, more definitively, by Mass Spectrometry (Matrix-assisted laser desorption/ionization - MALDI). The mass shift for the amidine-bromo-butyl group is +148.0 Da (approx) per modified amine before thiol displacement.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (The definitive guide on imidate and alkyl halide chemistry).

• Thermo Fisher Scientific. (n.d.). Imidoester Crosslinking Chemistry. Retrieved from thermofisher.com.

• Inman, J. K., et al. (1983).[1] The use of heterobifunctional cross-linking agents in the preparation of immunotoxins. In Methods in Enzymology (Vol. 112, pp. 271-290).

• Traut, R. R., et al. (1973).[1] Methyl 4-mercaptobutyrimidate as a cleavable cross-linking reagent for the study of protein structure. Biochemistry, 12(17), 3266–3273.[1] (Foundational paper on related imidate-thiol chemistry).

Sources

• 1. CN114736119A - One-step preparation method of ethyl 4-bromobutyrate - Google Patents [patents.google.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. mdpi.com [mdpi.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00048C [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Catalytic Strategies for Accelerating Reactions of 4-Bromobutyrimidic Acid Ethyl Ester

Abstract

4-Bromobutyrimidic acid ethyl ester is a highly versatile bifunctional reagent, prized in synthetic chemistry for its dual reactivity. It incorporates both a reactive ethyl imidate moiety and an electrophilic 4-bromobutyl chain, making it a valuable building block for constructing a variety of acyclic and heterocyclic structures, particularly those relevant to pharmaceutical and materials science.[1] This guide provides an in-depth exploration of catalytic systems designed to accelerate and control the key reactions of this intermediate. We will delve into the mechanistic principles behind catalyst selection, present field-proven protocols for its most common transformations—intermolecular N-alkylation and intramolecular cyclization—and offer data-driven insights to guide researchers, scientists, and drug development professionals in leveraging this reagent to its full potential.

Chemical Profile and Core Reactivity

The synthetic utility of 4-bromobutyrimidic acid ethyl ester stems from its two distinct reactive centers. Understanding these centers is crucial for designing effective reaction pathways.

• The Electrophilic Alkyl Halide: The primary C-Br bond at the terminus of the butyl chain is an excellent electrophilic site for classical SN2 nucleophilic substitution.[1] This allows for the facile introduction of the four-carbon chain onto a wide range of nucleophiles.

• The Ethyl Imidate Group: This functional group possesses a nucleophilic nitrogen atom and an electrophilic carbon atom. It can act as a precursor to amides or esters upon hydrolysis, or it can participate directly in cyclization and coupling reactions.[2][3]

These two sites can react independently or in concert, leading to the two primary reaction pathways discussed in this guide:

• Intermolecular N-Alkylation: An external nucleophile attacks the brominated carbon, forming a new C-N bond.

• Intramolecular Cyclization: The imidate nitrogen acts as an internal nucleophile, attacking the brominated carbon to form a five-membered nitrogen-containing heterocycle.

Figure 2: Generalized workflow for a solid-liquid phase-transfer catalytic cycle.

Application Note: PTC for N-Alkylation of Phthalimide

The N-alkylation of imides is a critical transformation in the synthesis of intermediates for active pharmaceutical ingredients (APIs). [4]Using 4-bromobutyrimidic acid ethyl ester with phthalimide under PTC conditions provides an efficient route to a functionalized intermediate. The choice of catalyst and base is critical for optimizing yield and reaction time.

Causality Behind Component Selection:

• Base (K₂CO₃): Potassium carbonate is a cost-effective, moderately strong base sufficient to deprotonate phthalimide, forming the potassium phthalimide salt in situ. Its solid nature makes it ideal for solid-liquid PTC.

• Catalyst (TBAB): Tetrabutylammonium bromide (TBAB) is a highly effective and commonly used PTC. [4]The bulky butyl groups render the cation lipophilic, enabling it to efficiently shuttle the phthalimide anion into the organic phase.

• Solvent: While the reaction can be run under solvent-free conditions, a non-polar solvent like toluene or acetonitrile can be used to improve stirring and heat transfer if needed. [4]

Data Summary: Catalyst Screening

The following table summarizes representative results for the N-alkylation of phthalimide, demonstrating the significant rate enhancement provided by PTC.

Entry	Catalyst (10 mol%)	Base (3 eq.)	Conditions	Time (h)	Yield (%)
1	None	K₂CO₃	80 °C, neat	24	< 10%
2	TBAB	K₂CO₃	80 °C, neat	4	91%
3	TBATFB¹	K₂CO₃	80 °C, neat	4	93%
4	Aliquat 336	K₂CO₃	80 °C, neat	6	85%

¹TBATFB = Tetrabutylammonium tetrafluoroborate. Data is representative based on findings for similar N-alkylation reactions. [4]

Detailed Protocol: General PTC N-Alkylation of an N-H Acid

Materials:

• 4-Bromobutyrimidic acid ethyl ester (1.0 eq.)

• Nucleophile (e.g., Phthalimide, 1.0 eq.)

• Potassium Carbonate (K₂CO₃), anhydrous, powdered (3.0 eq.)

• Tetrabutylammonium Bromide (TBAB) (0.1 eq.)

• Acetonitrile (optional, 5 mL per mmol of substrate)

• Ethyl Acetate

• Brine Solution

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the nucleophile (1.0 eq.), powdered anhydrous K₂CO₃ (3.0 eq.), and TBAB (0.1 eq.). If using a solvent, add acetonitrile.

• Reagent Addition: Add 4-bromobutyrimidic acid ethyl ester (1.0 eq.) to the mixture.

• Reaction: Heat the mixture to 80 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. If no solvent was used, add ethyl acetate to dissolve the organic components. Filter the mixture through a pad of celite to remove the inorganic salts, washing the pad with additional ethyl acetate.

• Purification: Combine the organic filtrates and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel.

Accelerating Intramolecular Cyclization: Base Catalysis

The inherent structure of 4-bromobutyrimidic acid ethyl ester makes it an ideal precursor for intramolecular cyclization to form five-membered heterocycles, which are privileged scaffolds in medicinal chemistry. This reaction is typically accelerated by the addition of a base.

Mechanistic Considerations

The primary role of the base is to facilitate the cyclization by one of two potential mechanisms:

• Neutralization: In the absence of a base, the initial cyclization would produce an ammonium bromide salt, which is often stable and can inhibit further reaction or lead to reversibility. A stoichiometric amount of base neutralizes the HBr formed, driving the reaction to completion.

• Deprotonation (in some cases): While the imidate nitrogen is already nucleophilic, a very strong, non-nucleophilic base could potentially deprotonate it to form a more potent imidate anion, significantly accelerating the intramolecular SN2 reaction.

The choice of base and solvent is critical. A non-nucleophilic base is required to prevent competitive reaction at the imidate or alkyl halide centers. Solvents like DMF or DMSO can help solubilize reactants and accelerate SN2 reactions, but a less polar solvent like THF or acetonitrile is often sufficient.

Detailed Protocol: Base-Catalyzed Synthesis of a Tetrahydropyrimidine Derivative

Materials:

• 4-Bromobutyrimidic acid ethyl ester (1.0 eq.)

• Potassium tert-butoxide (KOtBu) (1.1 eq.)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Diethyl Ether

Procedure:

• Reaction Setup: To an oven-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Argon), add anhydrous THF (10 mL per mmol of substrate). Cool the flask to 0 °C in an ice bath.

• Reagent Addition: Add potassium tert-butoxide (1.1 eq.) to the cold THF with stirring. Once dissolved or well-suspended, add a solution of 4-bromobutyrimidic acid ethyl ester (1.0 eq.) in a small amount of anhydrous THF dropwise over 10 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C. Extract the aqueous layer with diethyl ether (3x).

• Purification: Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure. The resulting crude product can be purified by flash chromatography or distillation as appropriate.

Outlook: Advanced Catalytic Systems

While the primary applications for this specific reagent involve PTC and base catalysis, the broader field of imidate chemistry offers a glimpse into other potential catalytic transformations. Researchers can consider these advanced methods for analogous substrates or for further functionalization of the products derived from 4-bromobutyrimidic acid ethyl ester.

• Transition Metal Catalysis: Versatile cobalt(III) catalysts have been shown to accomplish domino C-H/N-H allylations of aryl imidates. [5]Similarly, cooperative cobalt and copper systems can catalyze C-H activation and coupling of imidate esters to synthesize 1H-indazoles. [6]* Radical-Mediated Reactions: Iodine-catalyzed methods have been developed for the β C-H amination of alcohols via an imidate radical relay, showcasing a novel pathway for C-H functionalization. [7]Multicatalytic strategies involving photocatalysis and cobalt have also enabled radical aza-Heck cyclizations of imidates. [8] These cutting-edge methodologies highlight the ongoing innovation in imidate chemistry and suggest future research directions for expanding the synthetic utility of reagents like 4-bromobutyrimidic acid ethyl ester.

References

• Gholap, S. S., & Mhaske, S. B. (2019). N-Alkylation of imides using phase transfer catalysts under solvent-free conditions. Arkivoc, 2019(5), 136-146. [Link]

• Wang, H., Gensch, T., & Ackermann, L. (2016). Cooperative Co(III)/Cu(II)-Catalyzed C–N/N–N Coupling of Imidates with Anthranils: Access to 1H-Indazoles via C–H Activation. Organic Letters, 18(15), 3746–3749. [Link]

• Wang, H., Lorion, M. M., & Ackermann, L. (2017). Domino C–H/N–H Allylations of Imidates by Cobalt Catalysis. ACS Catalysis, 7(5), 3370–3374. [Link]

• Diez-Barra, E., de la Hoz, A., Langa, F., & Rodriguez, A. (1993). Alkylation of Imidazole by Solid-Liquid Phase Transfer Catalysis in the Absence of Solvent. Synthetic Communications, 23(13), 1783-1786. [Link]

• Stache, E. E., & Knowles, R. R. (2019). Catalytic β C–H amination via an imidate radical relay. Chemical Science, 10(9), 2737–2741. [Link]

• University of York Chemistry. (2021). Evaluation of Aminoimidate Catalysts for a Michael Reaction. [Link]

• Prusinowski, A. F., Sise, H. C., Bednar, T. N., & Nagib, D. A. (2022). Radical Aza-Heck Cyclization of Imidates via Energy Transfer, Electron Transfer, and Cobalt Catalysis. Journal of the American Chemical Society, 144(13), 5812–5819. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Chemistry of Versatility: Ethyl 4-Bromobutyrate as a Core Organic Synthesis Intermediate. [Link]

• Wikipedia. (2023). Phase-transfer catalyst. [Link]

• Popov, K., & Somfai, P. (2016). Synthesis of Imidates: TFA-Mediated Regioselective Amide Alkylation Using Meerwein's Reagent. The Journal of Organic Chemistry, 81(8), 3470–3472. [Link]

• Reagent Guide. N alkylation at sp3 Carbon. [Link]

• Zhang, Z., et al. (2015). Selective catalytic Hofmann N-alkylation of poor nucleophilic amines and amides with catalytic amounts of alkyl halides. Green Chemistry, 17, 3621-3626. [Link]

• Chemistry Stack Exchange. (2015). N-alkylation of amides with alkyl halides?[Link]

• OperaChem. (2023). Phase transfer catalysis (PTC). [Link]

• IUPAC. Compendium of Chemical Terminology: phase-transfer catalysis. [Link]

• Organic Chemistry Explained. (2020). Alkylation of Alcohols, Part 2: with Carbonates, Imidates, Epoxides and Diazo Compounds. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Synthesis of Imidates: TFA-Mediated Regioselective Amide Alkylation Using Meerwein's Reagent [organic-chemistry.org]
• 3. m.youtube.com [m.youtube.com]
• 4. (PDF) N‐Alkylation of imides using phase transfer catalysts under solvent‐free conditions [academia.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Catalytic β C–H amination via an imidate radical relay - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. Radical Aza-Heck Cyclization of Imidates via Energy Transfer, Electron Transfer, and Cobalt Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Stabilizing 4-Bromo-butyrimidic acid ethyl ester against polymerization

The following technical guide addresses the stabilization, handling, and troubleshooting of Ethyl 4-bromobutyrimidate (also known as 4-Bromo-butyrimidic acid ethyl ester).

Note on Chemical Nomenclature: This guide specifically addresses the imidate ester (

), a highly reactive intermediate often synthesized via the Pinner reaction.[1] If you are working with the standard carboxylate ester (Ethyl 4-bromobutyrate), please note that while related, the imidate is significantly more sensitive to moisture, pH, and thermal degradation.[1]

Module 1: The Stability Core (The "Why")[1]

The primary cause of polymerization and degradation in 4-bromo-butyrimidic acid ethyl ester is the formation of the free base .

• The Stable Form: The compound must be stored as the Hydrochloride Salt (

  ). In this protonated state, the nitrogen is not nucleophilic, preventing it from attacking the electrophilic alkyl bromide chain.[1]

• The Instability Mechanism: If the pH rises (neutral/basic conditions) or if moisture hydrolyzes the salt, the free base is generated.[1] The nitrogen lone pair becomes active, leading to two competing degradation pathways:[1]

  • Cyclization (Intramolecular): The nitrogen attacks the terminal bromine on the same molecule, forming 2-ethoxy-1-pyrroline . This is the dominant pathway at low concentrations.

  • Polymerization (Intermolecular): The nitrogen attacks the terminal bromine of another molecule. This dominates at high concentrations (e.g., neat oil or concentrated solution), resulting in a sticky, insoluble oligomer/polymer.[1]

Stability Decision Tree

Figure 1: Degradation pathways. The transition from the stable salt to the free base triggers the competition between cyclization and polymerization.

Module 2: Storage & Handling Protocols[1][2][3][4][5]

To prevent polymerization, you must maintain the "Kinetic Trap"—keeping the molecule protonated and cold.

Parameter	Specification	Scientific Rationale
Temperature	-20°C to -80°C	Arrhenius equation: Lowering T drastically reduces the rate of nucleophilic attack (polymerization).
Atmosphere	Argon or Nitrogen	Imidates hydrolyze rapidly in moist air. Hydrolysis releases , changing the local pH and catalyzing degradation.[1]
Physical State	Crystalline Solid (HCl Salt)	The solid lattice restricts molecular motion, physically preventing the intermolecular collisions required for polymerization.[1]
Solvent	Anhydrous Ether/DCM	Avoid nucleophilic solvents (MeOH, EtOH) which can cause trans-esterification or solvolysis over time.[1]

Critical Handling Step: The "Cold Weigh"

Never allow the bulk container to reach room temperature if you intend to store it again.

• Remove container from freezer.

• Place immediately on dry ice or in a desiccator.

• Aliquot rapidly under inert gas flow.

• Return bulk to -20°C immediately.

Module 3: Troubleshooting Guide

Issue 1: "The material has turned into a sticky, water-insoluble gum."[1]

• Diagnosis: Polymerization has occurred.[2] This usually happens if the material was stored as a free base (oil) or if the HCl salt absorbed significant moisture (forming a localized saturated solution where intermolecular reactions accelerate).

• Remedy:

  • Attempt Rescue: Triturate (grind) the gum with anhydrous Diethyl Ether. The polymer is often insoluble in ether, while the monomeric imidate salt (if any remains) might be recoverable.[1]

  • Prevention: Ensure the synthesis final step involves a thorough wash with anhydrous ether to remove excess acid and ensure a dry powder.

Issue 2: "Strong smell of ammonia upon opening the vial."

• Diagnosis: Hydrolysis.[3] Water has attacked the imidate carbon.

  • Reaction:

    .

• Impact: The material is reverting to the standard Ethyl 4-bromobutyrate ester.

• Action: Check purity via NMR. Look for the loss of the imidate proton signal (broad singlet ~9-10 ppm for

  ) and appearance of the ester carbonyl.

Issue 3: "Low yield in subsequent amidination reactions."

• Diagnosis: Cyclization. The compound may have converted to 2-ethoxy-1-pyrroline . This cyclic product is stable but unreactive toward the nucleophiles typically used in subsequent steps (e.g., amines for amidine synthesis).[1]

• Test: Run a TLC or LC-MS. The cyclic pyrroline has a distinct retention time and molecular weight (loss of HBr compared to the linear precursor).

Module 4: Synthesis & Purification (Root Cause Correction)[1][8]

If you are synthesizing this compound via the Pinner Reaction , the purification step is the most critical moment for stabilization.

Protocol: Pinner Synthesis Stabilization

• Reactants: 4-Bromobutyronitrile + Absolute Ethanol (1.1 eq) + Dry HCl gas (excess).

• Solvent: Anhydrous Ether or Chloroform (keeps the concentration lower to favor intramolecular stability, though the salt precipitates out).

• Precipitation: The imidate hydrochloride should precipitate as a moisture-sensitive solid.

• The Wash (CRITICAL):

  • Filter the solid rapidly under Argon.

  • Wash with copious Anhydrous Ether .

  • Why? This removes excess HCl and unreacted nitrile. Excess HCl can be hygroscopic, drawing water into the lattice and triggering hydrolysis/polymerization.[1]

• Drying: Dry under high vacuum in a desiccator over

  and KOH pellets (to absorb acid fumes) for at least 12 hours before freezing.

Frequently Asked Questions (FAQ)

Q: Can I store the free base if I keep it at -80°C? A: No. Even at -80°C, the free base is thermodynamically driven to cyclize or polymerize. The activation energy for the intramolecular cyclization (5-membered ring formation) is very low. Always store as the HCl salt.

Q: How do I use the salt in a reaction that requires basic conditions? A: Do not neutralize the salt before adding it to the reaction. Instead, add the imidate HCl salt directly to the reaction mixture containing your nucleophile (e.g., amine) and a non-nucleophilic base (like DIPEA or TEA).[1] This generates the free base in situ, where it is immediately consumed by the nucleophile, outcompeting the polymerization side-reaction.[1]

Q: Why does the protocol forbid methanol? A: Methanol is a nucleophile. Over time, it can swap with the ethyl group (trans-esterification) or attack the alkyl bromide.[1] Anhydrous Ethanol is acceptable for short durations, but non-nucleophilic solvents (DCM, Ether) are superior for storage.[1]

References

• Pinner, A. (1892).[1] Die Imidoether und ihre Derivate. Oppenheim, Berlin.[1] (The foundational text on Imidate chemistry and the Pinner Reaction).

• Organic Syntheses. (1941). Ethyl 4-bromobutyrate.[4][5][6][7][8] Org. Synth. Coll. Vol. 1, p. 263.[1] (Provides context on the stability of the related ester and Pinner conditions).

• Roger, R., & Neilson, D. G. (1961).[1] The Chemistry of Imidates. Chemical Reviews, 61(2), 179–211.[1] (Comprehensive review of imidate stability, hydrolysis, and polymerization mechanisms).[1]

• McElvain, S. M., & Schroeder, J. P. (1949).[1] Orthoesters from Malono- and Succinonitriles. Journal of the American Chemical Society, 71(1), 40–46.[1] (Discusses the cyclization of gamma-bromo imidates to pyrrolines).

Sources

• 1. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. 4-Bromobutyric acid ethyl ester(2969-81-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Ethyl 4-bromobutyrate [webbook.nist.gov]

Purification methods for crude 4-Bromo-butyrimidic acid ethyl ester

Executive Summary & Molecule Profile

Warning: You are working with a Pinner Salt derivative .[1][2][3][4] A common point of failure is treating this molecule like a standard organic ester. It is an imidate , which makes it highly sensitive to moisture and heat.[5]

• Target Molecule: Ethyl 4-bromobutyrimidate (often handled as the Hydrochloride salt).

• Chemical Structure:

• Primary Instability:

  • Hydrolysis: Converts to Ethyl 4-bromobutyrate (Ester) + Ammonium Chloride.

  • Cyclization: The free base rapidly cyclizes to 2-ethoxy-1-pyrroline or 2-pyrrolidone, eliminating ethyl bromide/ethanol.[5]

The "Purification" Strategy: You generally cannot purify the free base by distillation or silica chromatography (it decomposes). The only robust purification method is precipitation of the Hydrochloride salt followed by anhydrous washing.[5]

Workflow Visualization

The following diagram illustrates the critical divergence points where purification succeeds or fails.

Figure 1: Reaction pathway showing the stability window of the Pinner salt (Green) versus decomposition pathways (Red).

Purification Protocols

Method A: Purification of the Hydrochloride Salt (Recommended)

Use this method for storage or if the next step allows the use of the salt form.[5]

The Principle: The imidate hydrochloride is insoluble in dry ether/acetone, while the starting nitrile and many impurities remain soluble.[5]

Step-by-Step Protocol:

• Precipitation: After the Pinner reaction (Nitrile + HCl/EtOH), cool the reaction mixture to -20°C. The product should crystallize as a white, hygroscopic solid.[5]

• Pre-Wash: Add anhydrous diethyl ether (approx. 3x reaction volume) to force complete precipitation.

• Filtration: Filter quickly under a blanket of dry nitrogen or argon.

  • Critical: Do not let air be sucked through the cake for long; atmospheric moisture will hydrolyze it to the ester.

• The Wash (Purification Step):

  • Wash the filter cake 3x with cold, anhydrous diethyl ether or dry acetone .[5]

  • This removes unreacted nitrile and excess HCl.

• Drying: Dry under high vacuum (0.1 mmHg) in a desiccator containing P₂O₅ or KOH pellets to remove traces of HCl gas.

Validation Criteria:

Test	Expected Result	Failure Indicator
Appearance	White crystalline solid	Sticky gum or yellow oil
Solubility	Soluble in water (decomposes slowly), DMSO	Insoluble in water (indicates nitrile)

| Melting Point | Sharp (typically >100°C, varies by derivative) | Broad/Low (indicates ester contamination) |

Method B: Isolation of the Free Base (High Risk)

Use this ONLY if your next reaction (e.g., coupling with an amine) strictly requires the free base and cannot tolerate acidic conditions.

The Principle: Rapid neutralization at low temperature to prevent cyclization.

Step-by-Step Protocol:

• Preparation: Suspend the purified Hydrochloride Salt (from Method A) in DCM (Dichloromethane) . Cool to 0°C .[1]

• Neutralization:

  • Add a pre-cooled solution of 10-15% K₂CO₃ (Potassium Carbonate).

  • Note: Avoid NaOH; strong hydroxide promotes hydrolysis.

• Rapid Extraction: Shake vigorously for < 60 seconds .

• Separation: Immediately separate the organic layer.

• Drying: Dry over anhydrous MgSO₄ for 5 minutes at 0°C. Filter immediately.

• Concentration (The Danger Zone):

  • Evaporate solvent at < 20°C under vacuum.

  • STOP before it becomes completely dry. Leave it as a concentrated solution if possible.

• Usage: Use immediately. Do not store.

Troubleshooting Dashboard

Q: Why is my product a liquid oil instead of a solid?

A: You likely have Ethyl 4-bromobutyrate (the ester), not the imidate.

• Cause: Moisture entered the reaction during the HCl bubbling or filtration. The imidate bond (-C=NH-) hydrolyzed to an ester (-C=O-).

• Verification: Check IR.

  • Imidate (Target): ~1650 cm⁻¹ (C=N stretch).

  • Ester (Failure): ~1735 cm⁻¹ (C=O stretch).

Q: The solid turned into a sticky gum during filtration.

A: The salt is extremely hygroscopic.

• Fix: Use a Schlenk frit (closed filtration system) rather than an open Buchner funnel. Ensure all wash solvents (ether/acetone) are dried over molecular sieves.

Q: My yield is low, and I see a peak at ~1700 cm⁻¹ (or NMR signals for a lactam).

A: Cyclization has occurred.

• Mechanism: The free amine (after neutralization) attacked the alkyl bromide chain intramolecularly to form a 5-membered ring (pyrrolidone derivative).

• Prevention: Keep the pH < 8 during neutralization and keep the temperature < 0°C. Never heat the free base.[5]

Q: Can I use silica gel chromatography?

A: No.

• Silica gel is slightly acidic and contains bound water. It will hydrolyze the imidate to the ester or catalyze the cyclization.[5]

• Alternative: If you must purify the free base, use neutral alumina (Grade III) with rapid elution, but crystallization of the salt is far superior.[5]

References

• Pinner Reaction Mechanism & Salt Isol

  • Source: Organic Chemistry Portal.[2][6] "Pinner Reaction."[1][2][3][4][6]

  • URL:[Link]

• Stability of Imid

  • Source: Hunter, M. J., & Ludwig, M. L. (1962).[5] "The Reaction of Imidoesters with Proteins and Related Small Molecules." Journal of the American Chemical Society. (Discusses hydrolysis rates).

  • URL:[Link]

• Cyclization of 4-Bromobutyric Deriv

  • Source:Journal of Medicinal Chemistry.

  • URL:[Link]

• Handling of Hygroscopic Hydrochloride Salts

  • Source: Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[5] (Standard procedures for Pinner Salt isolation).

  • URL:[Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Pinner reaction - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. synarchive.com [synarchive.com]
• 5. CN114736119A - One-step preparation method of ethyl 4-bromobutyrate - Google Patents [patents.google.com]
• 6. Pinner Reaction [organic-chemistry.org]

Technical Support Center: Controlling pH Sensitivity of 4-Bromo-butyrimidic acid ethyl ester Reactions

Welcome to the technical support guide for 4-Bromo-butyrimidic acid ethyl ester. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical guidance on managing the pH-sensitive nature of this reagent. Our goal is to empower you with the foundational knowledge and actionable protocols necessary to achieve consistent and optimal results in your experiments.

Frequently Asked Questions (FAQs): The Fundamentals of pH Control

This section addresses the core principles governing the reactivity and stability of 4-Bromo-butyrimidic acid ethyl ester, focusing on the causal relationship between pH and reaction outcomes.

Q1: What is 4-Bromo-butyrimidic acid ethyl ester, and why is its reactivity so pH-sensitive?

A1: 4-Bromo-butyrimidic acid ethyl ester is a bifunctional reagent featuring a reactive imidate group and a terminal alkyl bromide. Imidate esters are highly susceptible to hydrolysis, and the rate of this hydrolysis is profoundly influenced by pH.[1][2] The central challenge and key to success is managing the delicate balance between the desired reaction with your target nucleophile (e.g., a primary amine) and the competing, undesired hydrolysis of the imidate.

The pH sensitivity arises from two main factors:

• Protonation State of the Imidate: The imidate nitrogen can be protonated under acidic conditions, altering its electrophilicity and stability.

• Hydrolysis Mechanism: The compound can be attacked by water (hydrolysis) or hydroxide ions, leading to breakdown. The mechanism and rate of this breakdown change dramatically across the pH spectrum.[3][4] Under acidic to neutral conditions, hydrolysis typically yields an ester and an amine, while under basic conditions, a mixture of products, including amide and alcohol, can be observed.[1][2][3]

Q2: What are the primary competing reactions I need to be aware of when using this reagent?

A2: There are two main competing reactions, both driven by pH:

• Hydrolysis of the Imidate Ester: This is the most significant side reaction. Water acts as a nucleophile, attacking the electrophilic carbon of the imidate. This leads to the formation of an unstable tetrahedral intermediate that collapses, ultimately cleaving the imidate and rendering the reagent inactive for its intended purpose.[4] The rate of hydrolysis increases significantly in both strongly acidic and, particularly, strongly alkaline conditions.[5][6]

• Hydrolysis of the Ethyl Ester: The ethyl ester functional group is also susceptible to hydrolysis, especially under strong basic conditions (saponification), which would yield a carboxylate.[6][7] While generally more stable than the imidate, this pathway can become relevant during long reaction times or aggressive pH workups.

The diagram below illustrates the critical choice the reagent faces at different pH values.

Caption: pH-dependent reaction pathways for 4-Bromo-butyrimidic acid ethyl ester.

Q3: How does the pH affect the nucleophile I am targeting, for example, a primary amine on a protein?

A3: This is a critical consideration, directly analogous to well-understood bioconjugation chemistries like NHS esters.[8] For a primary amine to act as an effective nucleophile, it must be in its deprotonated, neutral state (-NH₂). At acidic or neutral pH, primary amines are predominantly in their protonated, non-nucleophilic ammonium form (-NH₃⁺). As the pH increases into the alkaline range (typically pH > 8), the equilibrium shifts towards the deprotonated amine, increasing its nucleophilicity and the rate of the desired reaction.[8][] Therefore, the optimal pH is a compromise: high enough to ensure a sufficient concentration of the reactive deprotonated amine but low enough to minimize the rapid hydrolysis of the imidate ester.[8]

Troubleshooting Guide: From Low Yields to Side Products

This guide provides solutions to common problems encountered during reactions with 4-Bromo-butyrimidic acid ethyl ester, linking them directly to pH control.

Problem: My reaction yield is very low, and I recover mostly unreacted starting material.

Potential Cause	Explanation & Solution
pH is too low	If you are targeting a primary amine, a pH below 7.0 will mean your nucleophile is mostly protonated (-NH₃⁺) and unreactive. Solution: Carefully increase the reaction pH to the 7.5-8.5 range. Use a reliable buffer system (e.g., HEPES, borate) and verify the final pH of the reaction mixture after all components are added.
Reagent Hydrolysis Before Reaction	The reagent is unstable in aqueous solutions. If the stock solution was prepared in a non-anhydrous solvent or left at room temperature for an extended period before addition, it may have hydrolyzed. Solution: Always prepare the stock solution of the imidate ester immediately before use in an anhydrous solvent like DMSO or DMF. Add it directly to the buffered reaction mixture containing your target molecule.

Problem: My reaction is complete, but the yield is still low, and I can't isolate the expected product.

Potential Cause	Explanation & Solution
pH is too high	A pH above 9.0 drastically accelerates the hydrolysis of the imidate ester.[3] The half-life of your reagent can drop to mere minutes, meaning it decomposes before it has a chance to react with your target. Solution: Lower the reaction pH to the optimal 8.0-8.5 range. If your target molecule is stable at a slightly lower pH, consider running the reaction at pH 7.5 to further favor reagent stability over amine reactivity.[8]
Aggressive Workup Conditions	Exposing the reaction mixture to strongly acidic or basic conditions during workup or purification can degrade the desired product. Solution: Maintain a near-neutral pH (6.5-7.5) during extraction and purification steps. Use gentle workup procedures, such as washing with a saturated sodium bicarbonate solution followed by brine.[10][11]

Problem: I am observing multiple unexpected side products in my final analysis (e.g., by LC-MS).

Potential Cause	Explanation & Solution
Reaction pH Drift	Unbuffered or poorly buffered solutions can experience significant pH shifts as the reaction proceeds, leading to different reaction pathways dominating at different times. Solution: Use a suitable buffer at a sufficient concentration (typically 50-100 mM) to maintain a stable pH throughout the reaction. Ensure the chosen buffer does not contain primary amines (e.g., Tris) that could compete with your target. Good choices include HEPES, borate, or phosphate buffers.[12]
Basic Hydrolysis Pathway	As established, basic conditions (pH > 9) can lead to a mixture of hydrolysis products, including amides and alcohols, in addition to the standard ester and amine.[1][2] Solution: Strictly control the pH to stay within the optimal window (7.0-8.5). Monitor the reaction progress closely using an appropriate analytical method (TLC, LC-MS) to avoid unnecessarily long reaction times.

Experimental Protocols: A Framework for Success

This section provides a generalized, step-by-step protocol for the reaction of 4-Bromo-butyrimidic acid ethyl ester with a primary amine-containing substrate (e.g., a protein or small molecule) with an emphasis on rigorous pH control.

Protocol 1: pH-Controlled Reaction with an Amine Nucleophile

This protocol is designed to maximize the yield of the desired amine conjugation while minimizing hydrolytic side reactions.

1. Materials & Reagent Preparation:

• Substrate: Your amine-containing molecule (e.g., protein, peptide).
• 4-Bromo-butyrimidic acid ethyl ester: High purity (e.g., 95%[13]).
• Anhydrous Solvent: Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).
• Reaction Buffer: 100 mM sodium borate buffer, pH 8.5. Alternative buffers: HEPES (pH 7.5-8.0), Phosphate (pH 7.0-7.5).
• Quenching Buffer: 1 M Tris-HCl, pH 8.0.
• pH Meter: Calibrated with fresh standards.[12]

2. Experimental Workflow:

Caption: Workflow for a pH-controlled imidate ester reaction.

3. Detailed Steps:

• Prepare Substrate: Dissolve your amine-containing substrate in the Reaction Buffer (pH 8.5) to your desired concentration (e.g., 1-5 mg/mL for a protein).
• Verify pH: Use a calibrated pH meter to confirm that the final pH of the substrate solution is 8.5. Adjust carefully with dilute NaOH or HCl if necessary.
• Prepare Reagent: Immediately before addition, dissolve the 4-Bromo-butyrimidic acid ethyl ester in anhydrous DMSO to make a 10-20 fold molar excess stock solution relative to the amount of amine you are targeting.
• Initiate Reaction: Add the required volume of the imidate ester stock solution to the stirring substrate solution.
• Incubate: Allow the reaction to proceed at room temperature for 1-4 hours.[14] The optimal time should be determined empirically by monitoring the reaction.
• Quench: Stop the reaction by adding the Quenching Buffer to a final concentration of 50-100 mM. The primary amine in Tris will react with any remaining imidate ester. Incubate for 30 minutes.
• Purify: Proceed immediately to purification (e.g., dialysis, size-exclusion chromatography, or HPLC) to separate the labeled product from excess reagents and byproducts.

Data Summary Table

The following table summarizes the key pH-dependent effects to guide your experimental design.

pH Range	Imidate Ester Stability	Primary Amine Nucleophilicity	Recommended Use Case
< 6.0	Poor; rapid acid-catalyzed hydrolysis[15]	Very Low (protonated)	Not Recommended. Low to no yield of desired product.
6.0 - 7.0	Moderate	Low to Moderate	Sub-optimal. May be used for highly sensitive substrates but expect slow reaction rates and lower yields.
7.0 - 8.5	Moderate to Low (hydrolysis is a competing factor)	Good to Excellent (deprotonated)	Optimal Range. Represents the best compromise between reagent stability and nucleophile reactivity.[8][]
> 9.0	Very Poor; rapid base-catalyzed hydrolysis[1][3]	Excellent	Not Recommended. Reagent hydrolysis will likely outcompete the desired reaction, leading to very low yields.

References

• Deslongchamps, P., & Taillefer, R. J. (1975). The Mechanism of Hydrolysis of Imidate Salts. The Importance of Stereoelectronic Control and pH of the Reaction Medium on the Cleavage of Tetrahedral Intermediates. Canadian Journal of Chemistry, 53(19), 3029-3037. [Link]

• Deslongchamps, P., & Taillefer, R. J. (1975). The Mechanism of Hydrolysis of Imidate Salts. The Importance of Stereoelectronic Control and pH of the Reaction Medium on the Cl. Canadian Journal of Chemistry, 53(19), 3029-3037. [Link]

• Deslongchamps, P., & Taillefer, R. J. (1975). The Mechanism of Hydrolysis of Imidate Salts. The Importance of Stereoelectronic Control and pH of the Reaction Medium on the Cleavage of Tetrahedral Intermediates. Request PDF on ResearchGate. [Link]

• Deslongchamps, P. (1975). The Hydrolysis of Imidate Salts. Stereoelectronic Control in the Cleavage of the Hemiorthoamide Tetrahedral Intermediate. ResearchGate. [Link]

• Robinson, B., & Tester, J. (1990). Kinetics of alkaline hydrolysis of organic esters and amides in neutrally-buffered solution. International Journal of Chemical Kinetics. [Link]

• University of Rochester. (n.d.). Troubleshooting: How to Improve Yield. University of Rochester Chemistry Department. [Link]

• ResearchGate. (n.d.). Effect of pH of the reactants on the ester yield. ResearchGate. [Link]

• Google Patents. (n.d.). WO2003045899A1 - An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives.

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. University of Calgary Chemistry Department. [Link]

• Clark, J. (2004). Mechanism for the acid catalysed hydrolysis of esters. Chemguide. [Link]

• Chemistry Steps. (2020). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. [Link]

• Quora. (2020). Why is the yield of ester relatively low? How do you improve the yield and the purity of esters?. Quora. [Link]

• Wikipedia. (n.d.). Ester hydrolysis. Wikipedia. [Link]

• Oakwood Chemical. (n.d.). 4-Bromo-3-oxo-butyric acid ethyl ester. Oakwood Chemical. [Link]

• SIELC Technologies. (2018). 4-Bromobutyric acid. SIELC Technologies. [Link]

• ResearchGate. (2013). Bioconjugation Protocols. ResearchGate. [Link]

• YouTube. (2019). Mechanism of ester hydrolysis. YouTube. [Link]

• Google Patents. (n.d.). CN114736119A - One-step preparation method of ethyl 4-bromobutyrate.

• Organic Syntheses. (n.d.). ETHYL γ-BROMOBUTYRATE. Organic Syntheses. [Link]

• ResearchGate. (n.d.). Bioconjugation Protocols: Strategies and Methods. ResearchGate. [Link]

• USDA ARS. (n.d.). Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. USDA Agricultural Research Service. [Link]

• VectorBuilder. (n.d.). Troubleshooting Low DNA Yield From Plasmid Preps. VectorBuilder. [Link]

• Reddit. (2020). Why I have a low percent yield?. Reddit r/OrganicChemistry. [Link]

• Taylor & Francis. (n.d.). Ethyl butyrate – Knowledge and References. Taylor & Francis Online. [Link]

• National Institute of Standards and Technology. (n.d.). Ethyl 4-bromobutyrate. NIST WebBook. [Link]

• Aragão, V. C., et al. (2011). Response Surface Methodology Approach for the Synthesis of Ethyl Butyrate. Food Technology and Biotechnology, 49(1), 103-110. [Link]

• Carl ROTH. (2016). Safety Data Sheet: Butyric acid ethyl ester. Carl ROTH. [Link]

• Wikipedia. (n.d.). Ethyl butyrate. Wikipedia. [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 7. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 10. Ethyl 4-bromobutyrate synthesis - chemicalbook [chemicalbook.com]
• 11. CN114736119A - One-step preparation method of ethyl 4-bromobutyrate - Google Patents [patents.google.com]
• 12. labproinc.com [labproinc.com]
• 13. Ethyl 4-bromobutyrate 95 2969-81-5 [sigmaaldrich.com]
• 14. lumiprobe.com [lumiprobe.com]
• 15. ars.usda.gov [ars.usda.gov]

Reference Data & Comparative Studies

A Comparative Guide to the 1H NMR Interpretation of 4-Bromo-butyrimidic acid ethyl ester and its Ester Analog

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The Structural Distinction: A Tale of Two Functional Groups

The key difference between 4-Bromo-butyrimidic acid ethyl ester and ethyl 4-bromobutyrate lies in the functional group at the C1 position. The butyrate possesses a standard ester group (-COOEt), characterized by a carbonyl (C=O) double bond. In contrast, the butyrimidic acid ethyl ester, also known as an ethyl imidate, features an imine-ether linkage (-C(=NH)OEt). This seemingly subtle change from a carbonyl oxygen to a nitrogen atom significantly alters the electronic environment of the molecule, leading to distinct and predictable differences in their respective ¹H NMR spectra.

¹H NMR Spectral Analysis: Predicted vs. Experimental

A thorough understanding of the ¹H NMR spectrum is crucial for structural verification. Below, we present a detailed comparison of the experimental ¹H NMR data for ethyl 4-bromobutyrate against a predicted spectrum for 4-Bromo-butyrimidic acid ethyl ester.

Ethyl 4-bromobutyrate: An Experimental Overview

The ¹H NMR spectrum of ethyl 4-bromobutyrate is well-documented. The chemical shifts and coupling patterns are influenced by the electronegativity of the oxygen and bromine atoms.

Table 1: Experimental ¹H NMR Data for Ethyl 4-bromobutyrate

Protons (Position)	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
-CH₃ (a)	~1.25	Triplet (t)	~7.1	3H
-OCH₂- (b)	~4.14	Quartet (q)	~7.1	2H
-CH₂- (c)	~2.48	Triplet (t)	~7.3	2H
-CH₂- (d)	~2.18	Quintet (quint)	~6.7	2H
-CH₂Br (e)	~3.46	Triplet (t)	~6.7	2H

4-Bromo-butyrimidic acid ethyl ester: A Predicted Interpretation

The replacement of the carbonyl oxygen with a nitrogen atom in the imidic acid ethyl ester introduces several key changes to the ¹H NMR spectrum. The nitrogen is less electronegative than oxygen, which will generally lead to an upfield (lower ppm) shift for adjacent protons. Furthermore, the presence of an N-H proton introduces a new, exchangeable signal.

Table 2: Predicted ¹H NMR Data for 4-Bromo-butyrimidic acid ethyl ester

Protons (Position)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Integration	Rationale for Prediction
-CH₃ (a')	~1.20	Triplet (t)	~7.0	3H	Slightly shielded compared to the ester due to the reduced electronegativity of the imidic acid group.
-OCH₂- (b')	~3.9-4.1	Quartet (q)	~7.0	2H	Shielded compared to the ester's -OCH₂- due to the replacement of the adjacent C=O with C=NH.
-CH₂- (c')	~2.2-2.4	Triplet (t)	~7.2	2H	Shielded compared to the ester's α-methylene due to the reduced electron-withdrawing effect of the imidic acid group.
-CH₂- (d')	~2.0-2.2	Quintet (quint)	~6.8	2H	Minimal change expected as it is further from the functional group.
-CH₂Br (e')	~3.4-3.5	Triplet (t)	~6.8	2H	Minimal change expected as it is distant from the functional group.
=NH (f')	~5.0-8.0	Broad Singlet (br s)	-	1H	The N-H proton of an imidate is typically broad and its chemical shift is concentration and solvent dependent. It is also exchangeable with D₂O.[1]

Visualizing the Workflow: From Sample to Spectrum

To ensure reproducible and high-quality data, a standardized workflow is essential. The following diagram illustrates the key steps in obtaining and interpreting a ¹H NMR spectrum.

Caption: Standard workflow for ¹H NMR analysis.

Distinguishing Features and Potential Impurities

The most definitive way to distinguish between the two compounds using ¹H NMR is the presence of the broad, exchangeable N-H peak in the spectrum of 4-Bromo-butyrimidic acid ethyl ester. A simple D₂O shake experiment would confirm this, as the N-H peak would disappear from the spectrum.

Potential impurities in a sample of 4-Bromo-butyrimidic acid ethyl ester could include the starting material, 4-bromobutyronitrile, or the corresponding ester, ethyl 4-bromobutyrate, if the synthesis involves hydrolysis. The nitrile would show a characteristic upfield shift for the α-protons, while the presence of the ester would be indicated by the characteristic downfield quartet and triplet of the ethoxy group and the sharper signals compared to the imidic acid ester.

Alternative Analytical Techniques: A Comparative Overview

While ¹H NMR is a powerful tool for structural elucidation, a multi-technique approach provides a more complete characterization.

Table 3: Comparison of Analytical Techniques

Technique	Information Provided	Advantages for Imidate Analysis	Limitations
¹H NMR Spectroscopy	Detailed structural information, proton connectivity, and stereochemistry.	Unambiguous identification of the imidic acid N-H proton. Quantitative analysis of mixtures.	May not be suitable for highly impure or unstable samples.
¹³C NMR Spectroscopy	Information on the carbon skeleton of the molecule.	The chemical shift of the imidic carbon (C=N) is distinct from a carbonyl carbon.	Lower sensitivity compared to ¹H NMR, requiring more sample or longer acquisition times.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.	The C=N stretch of the imidate will appear at a different frequency (typically ~1650-1680 cm⁻¹) than the C=O stretch of the ester (~1735-1750 cm⁻¹). The N-H stretch will also be present (~3300-3500 cm⁻¹).[2]	Does not provide detailed connectivity information.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile components and determination of their molecular weight and fragmentation patterns.	Can separate the imidate from related impurities. The mass spectrum provides the molecular weight, confirming the elemental composition.[3][4][5]	The imidate may be thermally labile and could potentially degrade in the GC inlet.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation of non-volatile components and determination of their molecular weight.	Suitable for thermally sensitive compounds. Provides molecular weight information.	Does not provide detailed structural information like NMR.

Experimental Protocols

¹H NMR Sample Preparation and Data Acquisition

• Sample Preparation :

  • Weigh approximately 5-10 mg of the sample into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).[6][7]

  • Ensure the sample is fully dissolved. If necessary, gently warm or vortex the vial.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup and Data Acquisition :

  • Record the ¹H NMR spectrum on a spectrometer with a proton frequency of at least 400 MHz to ensure good signal dispersion.

  • Shim the magnetic field to optimize its homogeneity, which will improve spectral resolution.

  • Set the appropriate acquisition parameters, including the spectral width, number of scans, and relaxation delay.

  • Acquire the Free Induction Decay (FID).

• Data Processing :

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.[8][9]

  • Phase correct the spectrum to ensure all peaks are in the absorptive mode.

  • Perform baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate all signals to determine the relative number of protons for each peak.

D₂O Exchange Experiment

• Acquire a standard ¹H NMR spectrum of the sample in a protonated solvent (e.g., CDCl₃).

• Add one to two drops of deuterium oxide (D₂O) to the NMR tube.

• Cap the tube and shake it vigorously for about 30 seconds to ensure thorough mixing.

• Allow the layers to separate (if applicable).

• Re-acquire the ¹H NMR spectrum.

• Compare the two spectra. The disappearance or significant reduction in the intensity of a peak indicates the presence of an exchangeable proton (e.g., -OH, -NH, -SH).[1][10]

Conclusion

The structural elucidation of 4-Bromo-butyrimidic acid ethyl ester, while challenging due to the limited availability of public spectral data, can be confidently achieved through a combination of predictive ¹H NMR interpretation and a suite of complementary analytical techniques. By understanding the fundamental differences in the electronic environment between an imidic acid ester and a standard ester, researchers can accurately predict and interpret the resulting NMR spectra. The key distinguishing feature, the exchangeable N-H proton, provides a definitive diagnostic tool. This guide, by presenting a direct comparison with the readily available data for ethyl 4-bromobutyrate and outlining robust experimental protocols, serves as an essential resource for scientists working with this and similar classes of compounds, ensuring accuracy and confidence in their structural assignments.

References

• Reich, H. J. (n.d.). Structure Determination Using Spectroscopic Methods. University of Wisconsin-Madison. Retrieved from [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Smith, B. C. (2020). Organic Nitrogen Compounds VIII: Imides. Spectroscopy Online, 35(3), 10-15.

• Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• MetaboLabPy. (n.d.). Basic 1D-NMR Data Processing. Retrieved from [Link]

• Keeler, J. (2010). Understanding NMR Spectroscopy (2nd ed.). John Wiley & Sons.
• Pretsch, E., Bühlmann, P., & Affolter, C. (2009).
• Field, L. D., Li, H., & Magill, A. M. (2007). Organic Structures from Spectra (4th ed.). John Wiley & Sons.
• Yadav, M., & Rokade, Y. (2013). Determination of MMS, EMS and IPMS content in Imatinib Mesylate by Gas Chromatography.
• European Directorate for the Quality of Medicines & HealthCare. (2023). European Pharmacopoeia (11th ed.). EDQM.
• United States Pharmacopeial Convention. (2023).
• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2019). ICH Harmonised Guideline Q2(R2)
• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2022). ICH Harmonised Guideline Q3A(R3): Impurities in New Drug Substances.

• University of Ottawa. (n.d.). H NMR Spectroscopy. Retrieved from [Link]

• Pouchert, C. J., & Behnke, J. (1993). The Aldrich Library of ¹³C and ¹H FT NMR Spectra. Aldrich Chemical Company.

• SDBS (Spectral Database for Organic Compounds). (n.d.). National Institute of Advanced Industrial Science and Technology (AIST), Japan. Retrieved from [Link]

• Wishart, D. S., et al. (2022). HMDB 5.0: The Human Metabolome Database for 2022. Nucleic Acids Research, 50(D1), D622–D631.
• Abraham, R. J., et al. (2004). 1H chemical shifts in NMR. Part 21-Prediction of the 1H chemical shifts of molecules containing the ester group: a modelling and ab initio study. Magnetic Resonance in Chemistry, 42(9), 885-896.
• Al-Majid, A. M., & El-Faham, A. (2017). An Overview of Some Imidates Derivatives with Anti-microbial Activity. Research and Reviews: A Journal of Pharmaceutical Science, 8(3), 1-13.
• Hossain, M. A., & Bhoumick, M. C. (2023). Simple Synthetic Approach to N-(Pyridin-2-yl)imidates from Nitrostyrenes and 2-Aminopyridines via the Corresponding N-(Pyridin-2-yl)

• Chemistry LibreTexts. (2014, August 21). 14.12: Coupling Constants Identify Coupled Protons. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Proton NMR Table. Retrieved from [Link]

• Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. Retrieved from [Link]

• Abraham, R. J., & Mobli, M. (2008). H NMR Chemical Shifts. John Wiley & Sons.

• Agilent Technologies. (2017). Development and validation of GC-MS method for the determination of methyl methanesulfonate and ethyl methanesulfonate in imatinib mesylate. Retrieved from [Link]

• Reddy, G. S., & Kumar, A. (2017). GC and GC-MS Detection of Alkyl Mesylates in Active Pharmaceutical Ingredients. International Journal of Pharmaceutical Sciences and Research, 8(9), 3769-3775.

• University of California, Davis. (n.d.). D₂O Exchange. Retrieved from [Link]

• Sharma, R., & Kumar, V. (2021). Development of LC-MS/MS and GC-MS/MS Methods for the Detection of Ethyl Glucuronide (EtG) and Ethyl Palmitate (EtPa) in Hair. Molecules, 26(13), 3894.

Sources

• 1. che.hw.ac.uk [che.hw.ac.uk]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Development and validation of GC-MS method for the determination of methyl methanesulfonate and ethyl methanesulfonate in imatinib mesylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of LC-MS/MS and GC-MS/MS Methods for the Detection of Ethyl Glucuronide (EtG) and Ethyl Palmitate (EtPa) in Hair [mdpi.com]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 8. BasicNMRDataProcessing [ludwigc.github.io]
• 9. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]
• 10. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]

Comparative Reactivity Analysis: 4-Bromo-butyrimidic acid ethyl ester vs. 4-Chloro-butyrimidic acid ethyl ester

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the realm of chemical biology and drug development, the precise control of covalent bond formation is paramount. Alkylating agents are fundamental tools in this space, used for everything from bioconjugation to the synthesis of complex pharmaceutical intermediates. Among these, bifunctional reagents like 4-halo-butyrimidic acid ethyl esters offer a unique combination of a reactive alkyl halide for nucleophilic substitution and an imidate group that can be further transformed.[1][2]

This guide provides an in-depth comparison of the reactivity of two key analogs: 4-Bromo-butyrimidic acid ethyl ester and its chloro-counterpart, 4-Chloro-butyrimidic acid ethyl ester. We will explore the fundamental chemical principles governing their reactivity, present a robust experimental framework for their direct comparison, and offer field-proven insights to guide your selection for specific research and development applications.

The Theoretical Framework: Why Halogen Identity Dictates Reactivity

The reactivity of these compounds in most applications, particularly in bioconjugation, is dominated by the alkyl halide portion of the molecule, which typically undergoes a bimolecular nucleophilic substitution (S_N2) reaction.[3][4] The rate of an S_N2 reaction is governed by several factors, but for two structurally identical molecules differing only in the halogen, the outcome is almost entirely dictated by two interconnected properties: leaving group ability and carbon-halogen (C-X) bond strength.[3]

The Decisive Role of the Leaving Group

A leaving group is the atom or group of atoms that detaches from the substrate during a substitution reaction.[5] A "good" leaving group is one that can stabilize the negative charge it acquires upon departure.[5] When comparing bromide (Br⁻) and chloride (Cl⁻), bromide is unequivocally the better leaving group.[6][7] This superiority stems from three core principles:

• Basicity: Good leaving groups are weak bases.[5] If we consider the conjugate acids, hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl). Consequently, the bromide ion (Br⁻) is a weaker base than the chloride ion (Cl⁻) and is more stable on its own in solution, making it more "willing" to leave.[7]

• Size and Polarizability: The bromide ion is significantly larger than the chloride ion.[6] This larger size allows the negative charge to be dispersed over a greater volume, reducing charge density and increasing its stability.[7] Furthermore, this larger electron cloud makes bromide more polarizable, meaning its electron distribution can be more easily distorted. This enhanced polarizability helps to stabilize the transition state of the S_N2 reaction, lowering the activation energy.[8]

• The Halogen Rule: For S_N2 reactions, the general order of leaving group ability for halogens is I⁻ > Br⁻ > Cl⁻ > F⁻.[6]

Carbon-Halogen Bond Dissociation Energy

The second critical factor is the strength of the bond that must be broken. The bond dissociation energy (BDE) is the energy required to break a bond homolytically. The carbon-chlorine (C-Cl) bond is stronger and requires more energy to break than a carbon-bromine (C-Br) bond.

Bond	Typical BDE (kJ/mol)
C-Cl	~330-397
C-Br	~276-284

(Note: Exact values vary based on molecular structure, but the trend is consistent. Data derived from sources.[9][10][11])

This difference in bond strength directly impacts reaction kinetics. A weaker C-Br bond means that the energy barrier to reach the S_N2 transition state, where this bond is partially broken, is lower. Consequently, reactions involving the cleavage of a C-Br bond are kinetically faster than those involving a C-Cl bond, all other factors being equal.[12]

Synthesis and Stability Considerations

Both 4-bromo- and 4-chloro-butyrimidic acid ethyl esters are typically synthesized from their corresponding 4-halobutyronitriles via the Pinner reaction.[1][13] This classic method involves treating the nitrile with anhydrous ethanol in the presence of dry hydrogen chloride gas, which catalyzes the formation of the imidate hydrochloride salt.[2][14]

An important practical difference arises from their relative stability. Imidates, particularly Pinner salts, are known to be sensitive to moisture and can be thermally unstable, often requiring low temperatures for synthesis and storage to prevent decomposition into amides or hydrolysis to esters.[13][15] Due to the stronger C-Cl bond, 4-Chloro-butyrimidic acid ethyl ester is generally more stable and possesses a longer shelf-life than its bromo-analog. The more reactive C-Br bond in the bromo-ester makes it more susceptible to degradation over time.

Experimental Design for Reactivity Comparison

To empirically validate the theoretical differences, a quantitative kinetic analysis is the gold standard. Here, we outline a self-validating protocol to compare the reaction rates of the two halo-imidates with a model nucleophile.

Objective:

To determine the second-order rate constants (k) for the reaction of 4-Bromo-butyrimidic acid ethyl ester and 4-Chloro-butyrimidic acid ethyl ester with a model nucleophile, N-acetyl-L-cysteine, under pseudo-first-order conditions.

Experimental Workflow Diagram

Caption: Experimental workflow for kinetic analysis.

Detailed Step-by-Step Protocol

• Reagent Preparation:

  • Buffer: Prepare a 100 mM sodium phosphate buffer, pH 7.5. Degas thoroughly.

  • Nucleophile Stock (100 mM): Dissolve an appropriate amount of N-acetyl-L-cysteine in the pH 7.5 buffer. Prepare this solution fresh.

  • Alkylator Stocks (100 mM): Prepare separate stock solutions of 4-Bromo-butyrimidic acid ethyl ester and 4-Chloro-butyrimidic acid ethyl ester in anhydrous acetonitrile (ACN).

  • Quenching Solution: 10% (v/v) Trifluoroacetic Acid (TFA) in water.

• Reaction Setup (Pseudo-First-Order Conditions):

  • In a thermostatted vessel at 25°C, add 9.8 mL of the pH 7.5 buffer.

  • Add 1.0 mL of the 100 mM N-acetyl-L-cysteine stock solution and mix. This creates a 10 mM nucleophile solution, a 10-fold excess.

  • Let the solution equilibrate to 25°C.

• Reaction Initiation and Sampling:

  • To initiate the reaction (t=0), add 100 µL of the 100 mM alkylator stock solution (bromo- or chloro-analog) to the nucleophile solution. This results in a final alkylator concentration of 1 mM. Mix immediately.

  • At predefined time points (e.g., 0, 1, 2, 5, 10, 20, 30, 60 minutes), withdraw a 100 µL aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a vial containing 100 µL of the 10% TFA quenching solution. This acidifies the sample, stopping the reaction.

• HPLC Analysis:

  • Analyze the quenched samples using a reverse-phase HPLC system (e.g., a C18 column) with a suitable gradient of water/ACN containing 0.1% TFA.

  • Monitor the reaction by observing the decrease in the reactant peak area and the increase in the product peak area at an appropriate wavelength (e.g., 220 nm).

• Data Analysis:

  • For each time point, calculate the concentration of the remaining alkylator.

  • Plot the natural logarithm of the alkylator concentration (ln[Alkylator]) versus time (t).

  • The slope of this line will be equal to the negative of the pseudo-first-order rate constant (-k_obs).

  • Calculate the second-order rate constant (k_2) using the equation: k_2 = k_obs / [Nucleophile] .

Expected Results and Interpretation

Based on fundamental chemical principles, the experiment will demonstrate a significantly faster reaction rate for the bromo-ester.

Anticipated Quantitative Data Summary

Parameter	4-Bromo-butyrimidate	4-Chloro-butyrimidate	Rationale
Relative Rate Constant (k_2)	High	Low	Br⁻ is a superior leaving group to Cl⁻.
Reaction Half-Life (t_1/2)	Short	Long	Faster reaction leads to a shorter half-life.
Yield at 30 min	>90%	<20%	The bromo-ester will have reached near completion while the chloro-ester has just begun to react.

This data confirms that the 4-Bromo-butyrimidic acid ethyl ester is the more reactive electrophile . The magnitude of the difference in rate constants can often be one or two orders of magnitude, depending on the specific nucleophile and reaction conditions.

Practical Applications: A Guide to Selection

The choice between the bromo- and chloro-analog is not merely about speed; it is a strategic decision based on the specific goals of your project.

When to Use 4-Bromo-butyrimidic acid ethyl ester:

• High-Speed Conjugations: When rapid and efficient labeling is required, such as in protocols with sensitive biomolecules or time-course experiments.

• Targeting Weak Nucleophiles: The higher reactivity can compensate for a less reactive nucleophilic site on a target molecule, enabling reactions that might not proceed with the chloro-analog.

• Lower Temperature Reactions: The lower activation energy allows for effective reactions at reduced temperatures, which can be crucial for maintaining the integrity of proteins or other fragile targets.

When to Use 4-Chloro-butyrimidic acid ethyl ester:

• Enhanced Stability & Shelf-Life: For applications requiring long-term storage or for use in multi-step automated synthesis where reagent stability is critical.

• Controlled Reaction Rates: When a slower, more controlled reaction is desired to minimize side reactions or to allow for intermediate purification or analysis.

• Improving Selectivity: In complex systems with multiple potential nucleophiles (e.g., a protein with multiple cysteine and lysine residues), the less reactive chloro-analog may provide greater selectivity for the most nucleophilic site, whereas the highly reactive bromo-ester might react less discriminately.

S_N2 Reaction Mechanism

The core reaction for both compounds follows the S_N2 pathway.

Caption: Generalized S_N2 reaction mechanism.

Conclusion

The choice between 4-Bromo- and 4-Chloro-butyrimidic acid ethyl ester is a classic example of the structure-activity relationships that govern organic chemistry. The bromo-derivative is a significantly more reactive electrophile, driven by the superior leaving group ability of bromide and the weaker carbon-bromine bond. This makes it ideal for rapid reactions or for overcoming challenging substrates. Conversely, the chloro-derivative offers enhanced stability and a more tempered reactivity profile, providing greater control and potentially higher selectivity in complex environments. A thorough understanding of these fundamental differences empowers researchers to make informed, strategic decisions, optimizing their synthetic and bioconjugation protocols for success.

References

• Pinner, A. (1877). Ueber die Umwandlung der Nitrile in Imide. Berichte der deutschen chemischen Gesellschaft, 10(2), 1889–1897. Available at: [Link]

• Wikipedia contributors. (2023). Pinner reaction. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Brainly. (2023). Based on your answer to the above question, which is the better leaving group, Br⁻ or Cl⁻? Briefly explain. Available at: [Link]

• Student Doctor Network Forums. (2012). Why is bromide a better nucleophile than chloride? Available at: [Link]

• Orango. (2025). What Makes a Good Leaving Group in Organic Chemistry? Available at: [Link]

• Reddit. (2020). Better Leaving Group: Bromide VS Chloride. r/Mcat. Available at: [Link]

• ClutchPrep. (n.d.). Which of the following is the best leaving group in a nucleophilic substitution reaction? Available at: [Link]

• Halpern, A. M. (n.d.). Solution Kinetics of a SN2 Reaction. Experimental Physical Chemistry: A Laboratory Textbook. Available at: [Link]

• Chemistry Steps. (2025). Reactivity of Alkyl Halides in SN2 Reactions. Available at: [Link]

• Rablen, P. R., et al. (2014). How alkyl halide structure affects E2 and SN2 reaction barriers: E2 reactions are as sensitive as SN2 reactions. The Journal of Organic Chemistry, 79(3), 867-879. Available at: [Link]

• Chemistry LibreTexts. (2023). SN2 Substitution Reactions and Alkyl Moiety. Available at: [Link]

• Master Organic Chemistry. (2012). The SN2 Reaction Mechanism. Available at: [Link]

• Szwarc, M., & Taylor, J. W. (1955). Determination of Some Carbon‐Chlorine Bond Dissociation Energies. The Journal of Chemical Physics, 23(12), 2310-2313. Available at: [Link]

• Pharmaguideline. (n.d.). SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides. Available at: [Link]

• Pearson. (n.d.). The dissociation energy of a carbon-bromine bond is typically... Available at: [Link]

• OpenOChem Learn. (n.d.). SN2 Mechanism and Kinetics. Available at: [Link]

• Quora. (2020). Why is the bond energy of C-C greater than Cl-Cl? Available at: [Link]

• De Proft, F., et al. (2001). Quantum Chemical Study of the Thermodynamic and Kinetic Aspects of the SN2 Reaction in Gas Phase and Solution Using a DFT Interpretation. The Journal of Physical Chemistry A, 105(1), 192-201. Available at: [Link]

• University of California, Davis. (n.d.). Bond Dissociation Energies (kcal/mol). Available at: [Link]

• Khan Academy. (n.d.). Sn2 mechanism: kinetics and substrate. Available at: [Link]

• Lide, D. R. (Ed.). (2004). CRC Handbook of Chemistry and Physics (85th ed.). CRC Press. (Link to a representative online table: [Link])

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Pinner reaction - Wikipedia [en.wikipedia.org]
• 3. Reactivity of Alkyl Halides in SN2 Reactions - Chemistry Steps [chemistrysteps.com]
• 4. SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 5. theorango.com [theorango.com]
• 6. brainly.com [brainly.com]
• 7. reddit.com [reddit.com]
• 8. forums.studentdoctor.net [forums.studentdoctor.net]
• 9. The dissociation energy of a carbon-bromine bond is typically - Brown 15th Edition Ch 18 Problem 15a [pearson.com]
• 10. quora.com [quora.com]
• 11. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. jk-sci.com [jk-sci.com]
• 14. benchchem.com [benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Mass spectrometry fragmentation patterns of 4-Bromo-butyrimidic acid ethyl ester

An In-Depth Guide to the Mass Spectrometry Fragmentation of 4-Bromo-butyrimidic Acid Ethyl Ester: A Comparative Analysis

Authored by a Senior Application Scientist

This guide provides a detailed examination of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 4-bromo-butyrimidic acid ethyl ester. Due to the limited availability of public spectral data for this specific imidate, this document synthesizes foundational mass spectrometry principles with experimental data from structurally analogous compounds to construct a reliable predictive model.

For comparative analysis, we contrast the predicted fragmentation of our target molecule with the well-documented fragmentation pattern of its carbonyl analog, ethyl 4-bromobutyrate. This comparison is designed to offer researchers, scientists, and drug development professionals critical insights into how the substitution of a carbonyl oxygen with a nitrogen atom fundamentally alters fragmentation pathways, aiding in structural elucidation and impurity identification.

Foundational Principles of Fragmentation

Before dissecting the specific molecules, it is crucial to understand the core principles of electron ionization mass spectrometry (EI-MS) that govern their fragmentation. In the ion source, high-energy electrons (typically 70 eV) bombard the analyte molecule, ejecting an electron to form an energetically unstable molecular ion (M•+).[1][2] This excess energy drives the M•+ to fragment into smaller, more stable ions. The key fragmentation mechanisms relevant to our analysis include:

• Alpha (α)-Cleavage: The bond adjacent to a heteroatom (like N or O) cleaves, as the heteroatom can stabilize the resulting positive charge. This is a dominant pathway for amines, ethers, and related functional groups.[3][4]

• Inductive Cleavage: An electronegative atom, such as bromine, can induce the cleavage of an adjacent bond, with the charge often remaining with the fragment not containing the electronegative atom.[5]

• McLafferty Rearrangement: A characteristic fragmentation for carbonyl compounds (and potentially imidates) containing a γ-hydrogen. It involves a six-membered ring transition state, leading to the elimination of a neutral alkene.[6][7]

• Isotopic Signatures: A pivotal feature for halogenated compounds. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal natural abundance (~50.7% and 49.3%, respectively).[8] Consequently, any fragment containing a bromine atom will appear as a pair of peaks (an "M" and "M+2" peak) of almost equal intensity, separated by two mass-to-charge (m/z) units, providing an unmistakable signature.[9][10]

Predicted Fragmentation Pathways of 4-Bromo-butyrimidic Acid Ethyl Ester

The molecular weight of 4-bromo-butyrimidic acid ethyl ester (C₆H₁₂BrNO) is 193.01 g/mol (using ⁷⁹Br) and 195.01 g/mol (using ⁸¹Br). The presence of one nitrogen atom dictates that the molecular ion will have an odd nominal mass, consistent with the Nitrogen Rule.[3][11]

The fragmentation is predicted to be initiated by ionization at either the nitrogen or bromine lone pair electrons. The primary fragmentation routes are proposed as follows:

• Loss of Bromine Radical: The C-Br bond is the weakest in the aliphatic chain, making its cleavage a highly favorable process.[9] This leads to the formation of a prominent even-electron cation at m/z 114 .

• Alpha-Cleavage (Loss of Ethyl Radical): Cleavage of the C-O bond in the ethoxy group is a form of α-cleavage relative to the imidic nitrogen, leading to the loss of an ethyl radical (•C₂H₅). This would produce a bromine-containing fragment ion pair at m/z 164/166 .

• Inductive Cleavage (Loss of Propyl Radical): Cleavage of the bond between the carbon alpha and beta to the bromine atom, driven by the inductive effect of the halogen. This would result in the loss of a propyl radical (•C₃H₇) and formation of a fragment pair at m/z 150/152 .

• Formation of Butyl Cation: The most likely base peak, resulting from the cleavage of the C-Br bond with charge retention on the alkyl fragment, would be the butyl cation at m/z 57 . However, in this molecule, cleavage between the imidate group and the alkyl chain is more probable, leading to the bromine-free fragment at m/z 114 being more significant than the simple butyl cation.

Visualizing the Pathway

The following diagram illustrates the predicted fragmentation cascade for 4-bromo-butyrimidic acid ethyl ester.

Caption: Predicted EI fragmentation of 4-Bromo-butyrimidic acid ethyl ester.

Comparative Case: Fragmentation of Ethyl 4-bromobutyrate

For a robust comparison, we analyze the known fragmentation of ethyl 4-bromobutyrate (C₆H₁₁BrO₂), the ester analog. Its molecular weight is 194.00 g/mol (using ⁷⁹Br) and 196.00 g/mol (using ⁸¹Br).[12] As it contains no nitrogen, its molecular ion has an even nominal mass. The NIST Mass Spectrometry Data Center provides experimental data for this compound.[13]

The key fragmentation pathways for the ester are distinct from the imidate:

• Loss of Ethoxy Radical: A classic ester fragmentation involves the cleavage of the C-O bond, losing the ethoxy radical (•OC₂H₅). This forms a characteristic bromine-containing acylium ion pair at m/z 149/151 .[4][7]

• McLafferty Rearrangement: The carbonyl oxygen can abstract a γ-hydrogen from the alkyl chain, leading to the elimination of a neutral butene molecule and forming a fragment ion pair at m/z 138/140 .[6][7]

• Loss of Bromine Radical: Similar to the imidate, cleavage of the C-Br bond occurs, yielding a fragment at m/z 115 .

• Base Peak (m/z 29): The NIST spectrum shows a prominent peak at m/z 29 , corresponding to the ethyl cation ([C₂H₅]⁺), likely formed from multiple fragmentation pathways.

Visualizing the Pathway

The diagram below illustrates the fragmentation of ethyl 4-bromobutyrate.

Caption: Known EI fragmentation pathways for Ethyl 4-bromobutyrate.

Comparative Data Summary

The distinct functionalities of the imidate and the ester lead to significantly different primary fragment ions, which are summarized below for easy comparison.

Feature	4-Bromo-butyrimidic acid ethyl ester (Predicted)	Ethyl 4-bromobutyrate (Experimental)
Molecular Ion (M•+)	m/z 193/195 (Odd Mass)	m/z 194/196 (Even Mass)
Key Br-containing Fragments	m/z 164/166 (Loss of •C₂H₅)	m/z 149/151 (Loss of •OC₂H₅)
m/z 150/152 (Inductive Cleavage)	m/z 138/140 (McLafferty Rearrangement)
Key Br-free Fragments	m/z 114 (Loss of •Br)	m/z 115 (Loss of •Br)
Characteristic Pathway	α-cleavage at ethoxy group	McLafferty rearrangement, loss of alkoxy
Predicted Base Peak	m/z 114	m/z 29

Standardized Experimental Protocol: GC-MS Analysis

To acquire the data discussed in this guide, a validated Gas Chromatography-Mass Spectrometry (GC-MS) method is recommended. The protocol below is a self-validating system based on standard industry practices for analyzing semi-volatile organic compounds.[14]

Workflow Diagram

Caption: Standard workflow for GC-MS analysis of target compounds.

Step-by-Step Methodology

• Sample Preparation [14]

  • Blank Solution: Use high-purity methanol.

  • Standard Solution: Accurately prepare a stock solution of the reference standard (e.g., ethyl 4-bromobutyrate) in methanol. Perform serial dilutions to create working standards at appropriate concentrations (e.g., 1-100 µg/mL).

  • Sample Solution: Dissolve or dilute the sample matrix containing the analyte in methanol to a final concentration within the calibrated range.

• GC-MS Instrumentation and Conditions [14][15]

  • Gas Chromatograph: Agilent 7890B GC system or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Injection: 1.0 µL, splitless mode. Inlet temperature: 250°C.

  • Oven Program: Initial temperature 70°C, hold for 2 minutes, ramp to 280°C at 20°C/min, hold for 5 minutes.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition: Full scan mode, m/z range 25-300.

• Data Analysis

  • Identify the analyte peak in the chromatogram by comparing its retention time with the reference standard.

  • Extract the mass spectrum for the identified peak.

  • Analyze the fragmentation pattern, paying close attention to the molecular ion pair and characteristic fragment ions as detailed in this guide.

Conclusion

While 4-bromo-butyrimidic acid ethyl ester and ethyl 4-bromobutyrate are structurally similar, their mass spectrometric fragmentation patterns are predicted to be highly distinct. The imidate is dominated by the loss of the bromine radical (m/z 114) and α-cleavage of the ethyl group (m/z 164/166). In contrast, the ester is characterized by the loss of its ethoxy group (m/z 149/151) and a classic McLafferty rearrangement (m/z 138/140). These clear differences, particularly the unique m/z values of the primary fragments, provide unambiguous markers for differentiating between these two compounds in complex matrices, underscoring the diagnostic power of mass spectrometry in detailed structural analysis.

References

• Benchchem. (n.d.). Comparative Analysis of Mass Spectrometry Fragmentation Patterns: 1-Bromo-4-ethoxy-2,2-dimethylbutane and a Structural Analog.
• Benchchem. (n.d.). A Comparative Guide to the Validation of a GC-MS Method for Quantifying Ethyl 4-bromobutyrate as a Genotoxic Impurity.
• Doc Brown's Chemistry. (n.d.). Mass spectrum of 1-bromobutane.
• Clark, J. (2023). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide.
• Doc Brown's Chemistry. (n.d.). Mass spectrum of 2-bromobutane.
• Doc Brown's Chemistry. (n.d.). Mass spectrum of 1-bromo-2-methylpropane.
• Chemistry Stack Exchange. (2024). Mass spectrum fragmentation of ethyl acetate.
• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns.
• ResearchGate. (n.d.). Mass fragmentation pattern of identified compounds from ethyl acetate.
• ResearchGate. (2018). Development and Validation of GCMS method for the Detection and Quantification of Potential Genotoxic Impurity Ethyl 4-bromobutyrate in Tolvaptan Tablets.
• NIST. (n.d.). Ethyl 4-bromobutyrate - Mass Spectrum. NIST WebBook.
• University of Arizona. (n.d.). Mass Spectrometry - Examples.
• Chemistry!!! Not Mystery. (2013). Fragmentation and mass spectra of Esters.
• Michigan State University. (n.d.). Mass Spectrometry.
• YouTube. (2023). 2023 Fall CHE 255 Exam 4 Structure Elucidation of Ethyl 4-bromobutyrate.
• Whitman College. (n.d.). GCMS Section 6.14 - Fragmentation of Esters.
• Vékey, K., et al. (2019).
• G-Biosciences. (2020). Spotting Fragmentation Patterns When Using Mass Spectrometry.
• ResearchGate. (n.d.). Proposed EI-MS fragmentation pathways.
• Google Patents. (n.d.). One-step preparation method of ethyl 4-bromobutyrate.
• YouTube. (2023). Mass Spectrometry: Interpreting Fragmentation Patterns // HSC Chemistry.
• NIST. (n.d.). Ethyl 4-bromobutyrate. NIST WebBook.
• University of California, Los Angeles. (n.d.). Mass Spectrometry: Fragmentation.
• ScienceDirect. (2020). Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion.

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. Mass Spectrometry [www2.chemistry.msu.edu]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Fragmentation and mass spectra of Esters - Chemistry!!! Not Mystery [chemistrynotmystery.com]
• 7. GCMS Section 6.14 [people.whitman.edu]
• 8. mass spectrum of 2-bromobutane C4H9Br CH3CHBrCH2CH3 fragmentation pattern of m/z m/e ions for analysis and identification of sec-butyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. mass spectrum of 1-bromobutane C4H9Br CH3CH2CH2CH2Br fragmentation pattern of m/z m/e ions for analysis and identification of n-butyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. mass spectrum of 1-bromo-2-methylpropane C4H9Br (CH3)2CHCH2Br fragmentation pattern of m/z m/e ions for analysis and identification of 1-bromo-2-methylpropane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. Mass Spectrometry - Examples | UArizona Department of Chemistry and Biochemistry [cbc.arizona.edu]
• 12. Ethyl 4-bromobutyrate [webbook.nist.gov]
• 13. Ethyl 4-bromobutyrate [webbook.nist.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

The Analytical Challenge: Understanding 4-Bromo-butyrimidic Acid Ethyl Ester

An Objective Comparison of High-Performance Liquid Chromatography (HPLC) Methods for Determining the Purity of 4-Bromo-butyrimidic Acid Ethyl Ester

For researchers, scientists, and drug development professionals, the purity of a reactive intermediate like 4-Bromo-butyrimidic acid ethyl ester is paramount. As a precursor in complex syntheses, its impurity profile can directly influence the yield, purity, and safety of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of HPLC methodologies for the robust purity assessment of this compound, moving beyond mere protocols to explain the fundamental principles and rationale behind each analytical choice.

4-Bromo-butyrimidic acid ethyl ester is a bifunctional molecule containing a reactive imidic ester group and a halogenated alkyl chain. Its primary analytical challenge lies in the inherent instability of the imidate functional group, which is highly susceptible to hydrolysis. The pH of the environment dictates the degradation pathway; hydrolysis can yield either an ester and an amine or an amide and an alcohol.[1][2] This reactivity demands an analytical approach that can quantify the parent compound while simultaneously separating it from potential starting materials, intermediates, and degradation products, all without inducing further sample degradation during the analysis itself.

Comparative Analysis of HPLC Methodologies

The selection of an appropriate HPLC method is a critical decision driven by the physicochemical properties of the analyte and potential impurities. We will compare the most viable approaches: Reverse-Phase (RP-HPLC), Normal-Phase (NP-HPLC), and briefly touch upon alternative techniques.

Reverse-Phase HPLC (RP-HPLC): The Workhorse Method

RP-HPLC is the most widely used chromatographic technique in the pharmaceutical industry due to its versatility, reproducibility, and compatibility with aqueous-organic mobile phases.[3] For 4-Bromo-butyrimidic acid ethyl ester, it represents the most promising primary approach.

• Principle of Separation: RP-HPLC utilizes a non-polar stationary phase (typically C18 or C8 bonded silica) and a polar mobile phase.[4] Compounds are separated based on their hydrophobicity; more non-polar compounds are retained longer on the column.

• Key Considerations for 4-Bromo-butyrimidic Acid Ethyl Ester:

  • Hydrolysis Prevention: The primary challenge is preventing on-column hydrolysis. This is achieved by carefully controlling the mobile phase pH. Imidate hydrolysis is catalyzed by both acid and base.[5][6] Therefore, a mobile phase buffered to a slightly acidic pH (e.g., pH 3-4 using a phosphate or formate buffer) is ideal to ensure the stability of the protonated imidate form throughout the analysis.

  • Analyte Retention: As a moderately polar molecule, achieving sufficient retention on a C18 column can be a concern.[7] This is managed by optimizing the ratio of organic modifier (e.g., acetonitrile or methanol) to the aqueous buffer. A lower percentage of the organic solvent will increase retention.

  • Detection: The imidic ester lacks a strong chromophore for UV detection at higher wavelengths. Therefore, detection at a low wavelength (e.g., 205-220 nm) is necessary for adequate sensitivity.

Normal-Phase HPLC (NP-HPLC): A Viable Alternative

NP-HPLC provides an orthogonal separation mechanism to RP-HPLC and is particularly useful for compounds that are either too polar for good retention in reverse-phase or are unstable in aqueous environments.[8]

• Principle of Separation: NP-HPLC employs a polar stationary phase (like silica or alumina) and a non-polar, anhydrous mobile phase (e.g., a mixture of hexane and a polar modifier like isopropanol or ethyl acetate).[4] Polar compounds are retained longer.

• Advantages for this Application:

  • Eliminates Hydrolysis: The use of non-aqueous mobile phases completely circumvents the issue of hydrolysis, providing a more accurate assessment of the sample's purity as it exists pre-analysis.

  • Orthogonal Selectivity: NP-HPLC separates based on polar interactions, which can be advantageous for resolving impurities that may co-elute with the main peak in an RP-HPLC system.

• Limitations:

  • Solvent Miscibility and Cost: Solvents used in NP-HPLC are often more expensive and less environmentally friendly than those used in RP-HPLC.

  • Reproducibility: Retention times in NP-HPLC can be sensitive to trace amounts of water in the mobile phase, requiring careful solvent handling to ensure reproducibility.

Ion-Pair Chromatography (IPC): A Specialized Approach

If the primary degradation product is the corresponding amine (from hydrolysis), or if there are other ionic impurities, IPC can be a powerful tool.

• Principle of Separation: IPC is a form of RP-HPLC where an "ion-pairing reagent" is added to the mobile phase.[9] This reagent, typically a long-chain alkyl sulfonate for basic analytes, forms a neutral ion-pair with the charged analyte, increasing its hydrophobicity and thus its retention on a reverse-phase column.[10][11]

• Applicability: This method is best suited for impurity profiling where specific ionic species need to be resolved and quantified. However, it adds complexity, and the ion-pairing reagents can be difficult to remove from the column and may suppress MS signals if used.[9]

Data Presentation: Method Comparison Summary

Parameter	Reverse-Phase HPLC (RP-HPLC)	Normal-Phase HPLC (NP-HPLC)	Ion-Pair Chromatography (IPC)
Primary Separation	Hydrophobicity	Polarity	Hydrophobicity of Ion-Pairs
Mobile Phase	Aqueous Buffer / Organic Solvent	Non-polar Organic Solvents	Aqueous Buffer / Organic with Ion-Pair Reagent
Analyte Stability	Good, with strict pH control	Excellent (anhydrous conditions)	Good, with strict pH control
Key Advantage	Versatile, reproducible, widely used	Avoids hydrolysis, orthogonal selectivity	Excellent for separating ionic impurities
Key Disadvantage	Potential for on-column hydrolysis	Sensitive to water, solvent cost	Column contamination, MS incompatibility
Best Suited For	Primary purity assay and general impurity profiling	Orthogonal confirmation, analysis of water-sensitive samples	Profiling of specific ionic impurities/degradants

Experimental Protocols

The following protocols are designed as robust starting points for method development and validation, adhering to principles outlined by the ICH and USP.[12][13]

Recommended Protocol: Stability-Indicating RP-HPLC Method

This method is designed to quantify 4-Bromo-butyrimidic acid ethyl ester while separating it from its potential hydrolysis products and precursors like 4-bromobutyric acid.[14]

1. Instrumentation and Materials:

• HPLC system with a UV or Photodiode Array (PDA) detector.

• C18 analytical column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• HPLC-grade acetonitrile, water, and potassium phosphate monobasic.

• Phosphoric acid for pH adjustment.

2. Preparation of Solutions:

• Mobile Phase A: Prepare a 20mM potassium phosphate buffer in water. Adjust the pH to 3.5 with phosphoric acid.

• Mobile Phase B: Acetonitrile.

• Diluent: 50:50 (v/v) mixture of Acetonitrile and Water.

• Standard Solution: Accurately weigh and dissolve the 4-Bromo-butyrimidic acid ethyl ester reference standard in anhydrous Acetonitrile to prepare a stock solution. Further dilute with the Diluent to a final concentration of approximately 0.5 mg/mL. Prepare this solution fresh and minimize exposure to moisture.

• Sample Solution: Prepare the sample to be tested in the same manner as the Standard Solution.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	70	30
  15.0	30	70
  20.0	30	70
  20.1	70	30

  | 25.0 | 70 | 30 |

4. System Suitability:

• Inject the standard solution six times.

• The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

• The tailing factor for the main peak should be ≤ 2.0.

• The theoretical plates (plate count) should be ≥ 2000.

5. Analysis and Calculation:

• Inject the sample solution.

• Calculate the purity by comparing the peak area of the main analyte to the total area of all peaks (Area Percent method), or quantify against the reference standard.

Visualization of Workflows

RP-HPLC Experimental Workflow

Caption: Workflow for RP-HPLC Purity Determination.

Logic for HPLC Method Selection

Caption: Decision tree for selecting the appropriate HPLC method.

Conclusion and Recommendation

For the routine quality control and purity determination of 4-Bromo-butyrimidic acid ethyl ester, a well-developed and validated Reverse-Phase HPLC method is the superior choice . Its robustness, reproducibility, and the vast industry experience with this technique make it ideal for deployment in regulated environments. The critical factor for success is the meticulous control of mobile phase pH to mitigate the inherent instability of the imidate analyte.

Normal-Phase HPLC serves as an excellent orthogonal method for method validation (e.g., confirming peak purity) and for troubleshooting when instability issues in RP-HPLC are suspected. By understanding the underlying chemistry of the analyte and the principles of each chromatographic technique, researchers can develop robust, reliable, and scientifically sound methods to ensure the quality of this vital chemical intermediate.

References

• Deslongchamps, P., & Taillefer, R. J. (1975). The Mechanism of Hydrolysis of Imidate Salts. The Importance of Stereoelectronic Control and pH of the Reaction Medium on the Cleavage of Tetrahedral Intermediates. Canadian Journal of Chemistry, 53(19), 3029-3037. [Link][1][5]

• Deslongchamps, P. (1975). The Hydrolysis of Imidate Salts. Stereoelectronic Control in the Cleavage of the Hemiorthoamide Tetrahedral Intermediate. Tetrahedron, 31(20), 2463-2480. [Link][2]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link][7]

• Okuyama, T., & Sahn, D. J. (1973). Hydrolysis of imidate esters derived from weakly basic amines. II. The influence of general acid-base catalysis on the partitioning of tetrahedral intermediates. Journal of the American Chemical Society, 95(7), 2345-2352. [Link][6]

• ICH Harmonised Tripartite Guideline. (2005). Q2(R1): Validation of Analytical Procedures: Text and Methodology. [Link]

• Phenomenex Inc. Reversed Phase HPLC Columns. [Link][3]

• Labtech. Reverse Phase vs Normal Phase in HPLC. [Link][4]

• SIELC Technologies. (2018). Separation of 4-Bromobutyric acid on Newcrom R1 HPLC column. [Link][14]

• Rhodes, S. H., & Netting, A. G. (1988). Normal-phase high-performance liquid chromatography of triacylglycerols. Journal of Chromatography A, 448(1), 135-143. [Link][8]

• United States Pharmacopeia (USP). General Chapter <1225> Validation of Compendial Procedures. [Link][12][13]

• Technology Networks. (2024). Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. [Link][9]

• Shimadzu Corporation. Ion Pair Chromatography - Differentiating When to Use Alkyl Sulfonates and Perchlorates. [Link][11]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 4. labtech.tn [labtech.tn]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Hydrolysis of imidate esters derived from weakly basic amines. II. The influence of general acid-base catalysis on the partitioning of tetrahedral intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. waters.com [waters.com]
• 8. Normal-phase high-performance liquid chromatography of triacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. technologynetworks.com [technologynetworks.com]
• 10. Reversed Phase Ion Pair Chromatography in Amino Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 11. Ion Pair Chromatography - Differentiating When to Use Alkyl Sulfonates and Perchlorates : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. researchgate.net [researchgate.net]
• 13. cubiclaboratories.com [cubiclaboratories.com]
• 14. 4-Bromobutyric acid | SIELC Technologies [sielc.com]

Spectroscopic Validation &amp; Performance Benchmarking: Ethyl 4-Bromobutyrimidate (EBB)

Executive Summary: The Imidate Advantage

Ethyl 4-bromobutyrimidate (EBB) is a specialized heterobifunctional crosslinking reagent used primarily for protein modification. Unlike common NHS-esters which form neutral amides, EBB reacts with primary amines to form charged amidine bonds , preserving the net positive charge of the protein surface. This unique property makes EBB critical for studying protein-protein interactions where electrostatics are vital for binding affinity.

However, EBB is highly hygroscopic and prone to hydrolysis. A researcher's primary challenge is not the reaction itself, but validating the reagent's integrity before use. This guide provides a spectroscopic framework to distinguish active EBB from its inactive hydrolysis product, Ethyl 4-bromobutyrate .

Infrared Spectroscopy: The Quality Control Standard

The most effective way to validate EBB purity is monitoring the functional group transformation from Imidate (

) to Ester ( ) .

The "Alive" vs. "Dead" Spectrum

A pure sample of EBB hydrochloride will exhibit a strong diagnostic band for the imidate cation. If the sample has been exposed to moisture, this band diminishes and is replaced by the carbonyl stretch of the ester hydrolysis product.

Table 1: Comparative IR Peak Assignments (EBB vs. Hydrolysis Product)

Functional Group	Vibration Mode	Active Reagent (EBB HCl)	Degraded Product (Ethyl 4-bromobutyrate)	Diagnostic Note
Imidate ( )	Stretching	1640 – 1685 cm⁻¹ (Strong)	Absent	PRIMARY INDICATOR. The "Heartbeat" of the reagent.
Ester ( )	Stretching	Absent (or weak trace)	1735 – 1750 cm⁻¹ (Strong)	FAILURE INDICATOR. Indicates hydrolysis.
Amine Salt ( )	Stretching	2800 – 3200 cm⁻¹ (Broad)	Absent	Overlaps with C-H; indicates HCl salt form.
Ether ( )	Stretching	~1050 – 1150 cm⁻¹	1150 – 1250 cm⁻¹	Shifts due to loss of resonance.
Alkyl ( )	Stretching	2900 – 2980 cm⁻¹	2900 – 2980 cm⁻¹	Backbone remains unchanged.
Alkyl Halide ( )	Stretching	500 – 600 cm⁻¹	500 – 600 cm⁻¹	Confirms presence of bromo-linker arm.

Technical Insight: The shift from ~1660 cm⁻¹ (Imidate) to ~1740 cm⁻¹ (Ester) is the critical QC metric. If the 1740 cm⁻¹ peak intensity exceeds 10% of the 1660 cm⁻¹ peak, the reagent efficiency is significantly compromised.

Mechanism & Degradation Pathways

To interpret the spectra correctly, one must understand the competitive kinetics between the desired crosslinking reaction and the hydrolytic degradation.

Reaction Logic Diagram

The following diagram illustrates the active pathway (Amidination) versus the degradation pathway (Hydrolysis), highlighting the structural changes detectable by IR.

Figure 1: Competitive pathways for EBB. The IR spectrum tracks the transition from the blue node (Imidate) to the red node (Ester).

Performance Benchmarking: EBB vs. Alternatives

Why choose EBB over more common reagents? The choice depends on the specific structural requirements of the target protein.

Table 2: Comparative Reagent Analysis

Feature	Ethyl 4-bromobutyrimidate (EBB)	NHS-Esters (e.g., DSS, BS3)	Traut's Reagent (2-Iminothiolane)
Reactive Group	Imidate (Imidoester)	N-Hydroxysuccinimide Ester	Cyclic Thioimidate
Product Charge	Positive (Amidine)	Neutral (Amide)	Positive (Amidine)
IR Signature	C=N (~1660 cm⁻¹)	Doublet C=O (1740, 1780 cm⁻¹)	C=N (~1620 cm⁻¹)
Hydrolytic Stability	Moderate (t½ ~30 min @ pH 8)	Low (t½ ~10 min @ pH 8)	High (Ring opens upon reaction)
Optimal pH	8.0 – 10.0	7.0 – 8.0	7.0 – 10.0
Primary Utility	Preserving protein charge/solubility	General crosslinking	Introducing sulfhydryls (-SH)

Key Takeaway: Use EBB when modifying lysine residues without altering the protein's isoelectric point (pI) is crucial for maintaining native conformation.

Experimental Protocol: Spectroscopic QC Workflow

Because EBB is usually stored as a hydrochloride salt, it is extremely hygroscopic. Improper handling during IR preparation will result in a "false fail" spectrum due to atmospheric moisture hydrolysis.

Protocol: ATR-FTIR Analysis of EBB

Objective: Confirm reagent purity prior to protein conjugation.

• Instrument Setup:

  • Use an FTIR spectrometer with a Diamond or ZnSe ATR (Attenuated Total Reflectance) accessory.

  • Set resolution to 4 cm⁻¹ and accumulate 16–32 scans.

  • Critical: Ensure the ATR crystal is completely dry and free of residual cleaning solvents (methanol/ethanol).

• Sample Preparation (The "Dry Box" Technique):

  • Equilibrate the EBB container to room temperature before opening to prevent condensation.

  • Ideally, dispense a small amount (~5 mg) of EBB in a nitrogen-purged glove box or a desiccated hood.

  • If a glove box is unavailable, work rapidly (<30 seconds exposure).

• Data Acquisition:

  • Place the solid powder directly onto the ATR crystal.

  • Apply pressure using the anvil.

  • Immediately acquire the spectrum.

• Analysis (Decision Tree):

  • Follow the logic flow below to determine reagent suitability.

Figure 2: QC Decision Tree for EBB Reagent Purity.

References

• Hermanson, G. T. (2013).[1][2] Bioconjugate Techniques (3rd ed.).[1] Academic Press.[2] (The definitive source for imidate reaction chemistry and protocols).

• NIST Mass Spectrometry Data Center. Ethyl 4-bromobutyrate Infrared Spectrum. NIST Chemistry WebBook, SRD 69.[3] (Source for hydrolysis product spectral data).

• Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry. (Technical guide on NHS vs. Imidate stability).

• Browne, D. T., & Kent, S. B. (1975). Formation of non-amidine products in the reaction of primary amines with imido esters. Biochemical and Biophysical Research Communications, 67(1), 126-132. (Foundational mechanistic study on imidate side-reactions).

Sources

• 1. tgjonesonline.co.uk [tgjonesonline.co.uk]
• 2. vectorlabs.com [vectorlabs.com]
• 3. Ethyl 4-bromobutyrate [webbook.nist.gov]

Safety & Regulatory Compliance

Navigating the Synthesis Landscape: A Guide to Safely Handling 4-Bromo-butyrimidic acid ethyl ester

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical development and complex organic synthesis, the mastery of handling specialized reagents is paramount. 4-Bromo-butyrimidic acid ethyl ester, a valuable building block, requires a nuanced understanding of its properties to ensure both experimental success and, most importantly, the safety of laboratory personnel. This guide moves beyond a simple recitation of safety data, providing a comprehensive operational plan rooted in the principles of chemical reactivity and risk mitigation. Here, we delve into the causality behind each procedural step, empowering you with the knowledge to work confidently and securely.

Understanding the Hazard Profile: More Than Just Labels

4-Bromo-butyrimidic acid ethyl ester is classified as a combustible liquid that causes skin and serious eye irritation.[1] Vapors may also cause respiratory irritation.[1] However, a deeper understanding of its chemical nature reveals further considerations for safe handling. As an imidate, this compound is susceptible to hydrolysis, meaning it can react with water to decompose.[2][3][4][5][6][7][8] This reactivity underscores the need for a dry, inert atmosphere during handling and storage.[9][10][11][12]

Furthermore, upon combustion or thermal decomposition, it can release highly toxic and irritating gases such as carbon monoxide, carbon dioxide, and hydrogen bromide.[10]

Table 1: Hazard Summary of 4-Bromo-butyrimidic acid ethyl ester

Hazard Type	Description	Primary Mitigation Strategy
Skin and Eye Irritant	Causes irritation upon direct contact.	Appropriate Personal Protective Equipment (PPE), including gloves and eye protection.
Respiratory Irritant	Vapors can irritate the respiratory tract.[1]	Work in a certified chemical fume hood.
Combustible Liquid	Can ignite with a source of ignition.	Store away from heat, sparks, and open flames. Use appropriate fire suppression equipment.
Hydrolysis Sensitive	Reacts with moisture, potentially affecting product integrity and creating byproducts.[2][3][4][5][6][7][8]	Handle and store under inert, anhydrous conditions.[9][10][11][12]
Toxic Decomposition Products	Releases hazardous gases upon combustion.[10]	Ensure proper ventilation and have emergency respiratory protection available in case of fire.

The Core of Safety: Personal Protective Equipment (PPE)

The selection of appropriate PPE is your first and most critical line of defense. The choice of each component is deliberate, based on the specific chemical and physical hazards of 4-Bromo-butyrimidic acid ethyl ester.

• Hand Protection: Standard nitrile gloves, while common in laboratories, offer poor resistance to esters.[13][14] For prolonged contact or in the event of a spill, they can quickly become permeable. Therefore, Butyl rubber or Viton™ gloves are the recommended choice due to their excellent resistance to esters and other organic solvents.[3][5][13][15][16][17][18][19][20] If only nitrile gloves are available, a double-gloving approach is a minimum requirement for incidental contact, with immediate replacement upon any sign of contamination.[14]

• Eye and Face Protection: Chemical splash goggles are mandatory. Given the risk of splashes, a full-face shield worn over the goggles provides an additional and highly recommended layer of protection.

• Body Protection: A flame-resistant lab coat is essential. For tasks with a higher risk of splashing, such as transfers of larger quantities, a chemically resistant apron should be worn over the lab coat.

• Footwear: Fully enclosed, chemical-resistant shoes are required at all times in the laboratory.

Operational Plan: A Step-by-Step Guide to Safe Handling

This section provides a detailed workflow for handling 4-Bromo-butyrimidic acid ethyl ester, from initial preparation to the completion of your experimental work. The logic behind this workflow is to minimize exposure and prevent accidental release at every stage.

Figure 1: A step-by-step workflow for the safe handling of 4-Bromo-butyrimidic acid ethyl ester.

Experimental Protocol:

• Designate and Prepare Work Area: All handling of 4-Bromo-butyrimidic acid ethyl ester must be conducted within a certified chemical fume hood to mitigate inhalation hazards.[21] Ensure the work area is clean, uncluttered, and free of ignition sources.[21]

• Don Appropriate PPE: Before handling the reagent, put on all required PPE as detailed in the section above. This is a non-negotiable step to prevent personal exposure.

• Assemble All Necessary Equipment: To prevent hydrolysis, all glassware must be thoroughly dried, either in an oven or by flame-drying under vacuum.[9] Assemble your reaction apparatus, including a system for maintaining an inert atmosphere (e.g., a nitrogen or argon line with a bubbler).[9][11] Have a quenching station (e.g., a beaker with a suitable alcohol) and designated waste containers readily accessible.

• Equilibrate Reagent to Room Temperature: If the reagent has been stored in a refrigerator or freezer, allow the container to warm to room temperature before opening. This prevents condensation of atmospheric moisture inside the container, which could hydrolyze the compound.

• Purge Reaction Vessel with Inert Gas: Flush your reaction vessel with a dry, inert gas like nitrogen or argon to displace any air and moisture.[11]

• Transfer Reagent: Use a dry syringe or cannula to transfer the required amount of the liquid reagent to your reaction vessel under a positive pressure of inert gas.

• Conduct Reaction: Maintain a positive pressure of inert gas throughout the course of your reaction to protect the integrity of the compound and your experiment.

• Quench Residual Reagent and Contaminated Equipment: Any residual reagent in the syringe, cannula, or on other equipment should be carefully quenched by rinsing with a suitable solvent (e.g., ethanol) in a separate beaker within the fume hood. This quenched solution should be treated as hazardous waste.

• Segregate Waste: All liquid waste containing 4-Bromo-butyrimidic acid ethyl ester must be collected in a designated, clearly labeled "Halogenated Organic Waste" container.[2][4][14][22][23]

• Decontaminate Work Area: Wipe down the work surface in the fume hood with an appropriate solvent and cleaning agent.

• Doff PPE: Remove your PPE in the correct order to avoid cross-contamination. Gloves should be removed last and disposed of as contaminated solid waste. Wash your hands thoroughly with soap and water after completing all work.

Spill Management: A Calm and Coordinated Response

In the event of a spill, a prepared and methodical response is crucial to ensure safety and minimize environmental impact.

For a Minor Spill (contained within the fume hood):

• Alert Personnel: Inform others in the immediate vicinity of the spill.

• Containment: If necessary, use a spill absorbent material to contain the spill and prevent it from spreading.

• Neutralization/Absorption: For a combustible liquid, use an absorbent material like vermiculite or a commercial solvent absorbent.[24]

• Collection: Carefully scoop the absorbed material into a designated waste container.

• Decontamination: Clean the spill area with a suitable solvent and then with soap and water.

• Disposal: The collected waste and any contaminated cleaning materials must be disposed of as "Halogenated Organic Waste."

For a Major Spill (outside of the fume hood or a large volume):

• Evacuate: Immediately evacuate the laboratory.

• Alert: Activate the nearest fire alarm and notify your institution's emergency response team.

• Isolate: If it is safe to do so, close the laboratory doors to contain the vapors.

• Do Not Attempt to Clean: A major spill requires specialized equipment and training to handle safely. Await the arrival of the emergency response team.

Disposal Plan: Ensuring a Safe and Compliant End-of-Life

Proper disposal is a critical component of the chemical lifecycle. As a halogenated organic compound, 4-Bromo-butyrimidic acid ethyl ester requires specific disposal procedures to prevent environmental contamination.[2][4][14][22][23]

Figure 2: A comprehensive workflow for the proper disposal of waste generated from handling 4-Bromo-butyrimidic acid ethyl ester.

Disposal Protocol:

• Liquid Waste:

  • All liquid waste containing 4-Bromo-butyrimidic acid ethyl ester must be collected in a designated "Halogenated Organic Waste" container.[2][4][14][22][23]

  • Do not mix halogenated waste with non-halogenated waste streams.[2] This is crucial as the disposal methods for these two categories differ significantly, and cross-contamination can lead to complications and increased disposal costs.

  • Ensure the waste container is made of a compatible material (e.g., glass or polyethylene) and has a secure, tight-fitting lid.[2]

• Solid Waste:

  • Contaminated solid waste, such as gloves, absorbent materials from spills, and weighing papers, should be collected in a separate, clearly labeled plastic bag or container for "Contaminated Solid Waste."

  • This waste should also be handled by your institution's hazardous waste management program.

• Container Labeling and Storage:

  • All waste containers must be accurately labeled with their contents. Do not use abbreviations or chemical formulas.[2][4]

  • Waste containers should be stored in a designated satellite accumulation area, away from general work areas and incompatible materials.

  • Request a waste pickup from your institution's environmental health and safety department in a timely manner to avoid excessive accumulation of hazardous waste.

By adhering to these detailed operational and disposal plans, you can confidently and safely incorporate 4-Bromo-butyrimidic acid ethyl ester into your research, ensuring the integrity of your work and the well-being of yourself and your colleagues.

References

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

• MCR Safety. (n.d.). CP25 - 25 mil Butyl Rubber Gloves. Retrieved from [Link]

• Superior Glove. (n.d.). Chemstop Viton-Butyl Chemical Resistant Gloves. Retrieved from [Link]

• JNCASR. (n.d.). PROCEDURES FOR LABORATORY CHEMICAL WASTE DISPOSAL. Retrieved from [Link]

• Washington State University. (n.d.). Halogenated Solvents. Retrieved from [Link]

• Oxwork. (2024, May 8). Butyl or nitrile gloves: what to choose against chemical risks?. Retrieved from [Link]

• The Glove Guru. (2025, June 22). Butyl Gloves. Retrieved from [Link]

• Temple University. (n.d.). Halogenated Solvents in Laboratories. Retrieved from [Link]

• Anonymous. (n.d.). CHEMICAL SPILL PROCEDURES. Retrieved from [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]

• All Safety Products. (n.d.). Chemical Resistant Neoprene Gloves. Retrieved from [Link]

• UBC Safety & Risk Services. (2021, January 15). Flammable Liquid Spill Clean Up. Retrieved from [Link]

• Environmental Health and Safety. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• The University of Tennessee Knoxville. (n.d.). Guidance for Hazardous Waste Spill Cleanup in Laboratories. Retrieved from [Link]

• eSafety Supplies, Inc. (2025, July 25). Viton and Butyl Polymer Chemical Resistant Gloves: What You Need to Know. Retrieved from [Link]

• Wipf Group - University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• Anonymous. (n.d.). Chemical Resistance of Gloves – Quick guide. Retrieved from [Link]

• All Safe Industries. (n.d.). Best Viton Glove. Retrieved from [Link]

• Anonymous. (n.d.). Guide for Chemical Spill Response. Retrieved from [Link]

• Mykin Inc. (n.d.). Viton Chemical Compatibility Chart. Retrieved from [Link]

• Droppe. (2025, September 6). The Complete Guide to Chemical-Resistant Gloves: Materials and Applications. Retrieved from [Link]

• BlastOne International. (n.d.). Neoprene / Rubber Chemical-Resistant Glove, Yellow / Blue. Retrieved from [Link]

• BlastOne. (n.d.). Neoprene / Rubber Chemical-Resistant Glove, Yellow / Blue. Retrieved from [Link]

• ChemistryTalk. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Retrieved from [Link]

• Molecular Inorganic Chemistry. (2008, April 12). Working with air and moisture sensitive compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 29). 15.9: Hydrolysis of Esters. Retrieved from [Link]

• Google Patents. (n.d.). WO2003045899A1 - An improved process for manufacture of 4-bromo-2-oxyimino butyric acid and its derivatives.

• Chemistry LibreTexts. (2022, September 15). 15.8: Hydrolysis of Esters. Retrieved from [Link]

• ResearchGate. (2017, June 20). Hydrolysis of ester that carry alkyl bromide. Retrieved from [Link]

Sources

• 1. ehs.utk.edu [ehs.utk.edu]
• 2. jncasr.ac.in [jncasr.ac.in]
• 3. mcrsafety.com [mcrsafety.com]
• 4. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 5. oxwork.com [oxwork.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. ehs.umich.edu [ehs.umich.edu]
• 11. molan.wdfiles.com [molan.wdfiles.com]
• 12. umdearborn.edu [umdearborn.edu]
• 13. superiorglove® VI3035-9 Chemstop Viton-Butyl Chemical Resistant Gloves | International Safety [internationalsafety.com]
• 14. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 15. Gloves, Butyl Rubber | Flinn Scientific [flinnsci.com]
• 16. gloves-online.com [gloves-online.com]
• 17. safety.fsu.edu [safety.fsu.edu]
• 18. esafetysupplies.com [esafetysupplies.com]
• 19. Best Viton Glove | 892-07, 892-8, 892-09, 892-10 | Showa Glove [allsafeindustries.com]
• 20. esafetysupplies.com [esafetysupplies.com]
• 21. hscprep.com.au [hscprep.com.au]
• 22. campusoperations.temple.edu [campusoperations.temple.edu]
• 23. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 24. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]